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Foundational

Structural elucidation of 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol derivatives

An In-Depth Technical Guide to the Structural Elucidation of 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol Derivatives Executive Summary The structural elucidation of novel organic compounds is a cornerstone of chemical...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Structural Elucidation of 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol Derivatives

Executive Summary

The structural elucidation of novel organic compounds is a cornerstone of chemical and pharmaceutical research. Substituted cyclohexanols, particularly tertiary allylic alcohols like 3,5-dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol and its derivatives, represent a class of molecules with significant synthetic potential and structural complexity. Their scaffolds are prevalent in natural products and pharmaceutically active compounds. However, their detailed characterization is challenging due to multiple stereocenters, the presence of a quaternary carbon, and potential for complex conformational equilibria. This guide provides a comprehensive, field-proven strategy for the unambiguous structural determination of these molecules, integrating a suite of modern spectroscopic techniques. It is designed for researchers and scientists who require not just data, but a coherent, self-validating workflow to confirm molecular identity with the highest degree of confidence.

Introduction: The Analytical Challenge

The molecule at the core of this guide, 3,5-dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol, presents several distinct challenges for structural analysis:

  • Quaternary Center: The C1 carbon is a tertiary carbinol center, meaning it lacks a directly attached proton. This prevents direct one-bond correlation in many standard NMR experiments and requires multi-bond correlation techniques to probe its connectivity.[1]

  • Stereoisomerism: The cyclohexane ring contains two stereogenic centers at C3 and C5, leading to cis and trans diastereomers. The C1 carbon is also a stereocenter, further complicating the stereochemical landscape. The relative and absolute configuration of these centers profoundly impacts the molecule's three-dimensional shape and, consequently, its biological activity and spectroscopic signature.[2][3]

  • Conformational Dynamics: The substituted cyclohexane ring can exist in various chair conformations. The orientation (axial vs. equatorial) of the substituents dictates the spatial relationships between atoms, which is directly reflected in NMR coupling constants and through-space correlations.[4][5]

A robust elucidation strategy cannot rely on a single technique but must weave together complementary data from multiple spectroscopic methods to build a complete and validated structural picture.[6][7][8]

The Spectroscopic Toolkit: A Multi-Pronged Approach

The elucidation process begins with a survey of the molecule's fundamental properties using techniques that provide broad, functional-level information before proceeding to the atomic-level detail offered by NMR.

Infrared (IR) Spectroscopy: Functional Group Identification

IR spectroscopy serves as the initial rapid screen for key functional groups. For a 3,5-dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol derivative, the spectrum is expected to show several characteristic absorptions.[9]

  • O-H Stretch: A strong, broad absorption in the 3600-3300 cm⁻¹ region is the hallmark of the alcohol hydroxyl group, with the broadening caused by intermolecular hydrogen bonding.[10][11]

  • C-H Stretches: Absorptions from sp³ C-H bonds (cyclohexane ring and methyl groups) will appear just below 3000 cm⁻¹, while the vinylic =C-H stretch of the allyl group will be observed just above 3000 cm⁻¹ (typically 3100-3020 cm⁻¹).[9]

  • C=C Stretch: A medium-intensity peak around 1650 cm⁻¹ indicates the presence of the alkene double bond in the allyl group.[9]

  • C-O Stretch: A strong band in the 1260-1000 cm⁻¹ region corresponds to the C-O single bond of the tertiary alcohol.[10][12]

These features collectively confirm the presence of both the alcohol and alkene functionalities, validating the basic structural class.

Mass Spectrometry (MS): Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight and offers structural clues through predictable fragmentation patterns. Under Electron Ionization (EI), tertiary alcohols are highly prone to fragmentation, often resulting in a weak or absent molecular ion (M⁺) peak.[13][14]

Two primary fragmentation pathways are characteristic of these structures:[15][16]

  • Dehydration (Loss of H₂O): A prominent peak at [M-18] is expected due to the facile elimination of a water molecule from the molecular ion.[17]

  • Alpha (α)-Cleavage: Cleavage of a C-C bond adjacent to the oxygen-bearing carbon is a dominant pathway, as it leads to a resonance-stabilized oxonium ion.[13][15] For this molecule, α-cleavage can result in the loss of the allyl radical (•CH₂CH=CH₂, 41 Da) or a fragment from the ring, with the loss of the largest alkyl substituent being most favorable.

Table 1: Expected Key Mass Spectrometry Fragments

m/z ValueIdentityFragmentation Pathway
M⁺Molecular Ion-
[M-18][M-H₂O]⁺Dehydration
[M-41][M-C₃H₅]⁺α-Cleavage (Loss of allyl radical)
57, 71, etc.Alkyl fragmentsRing cleavage

High-resolution mass spectrometry (HRMS) is essential to determine the exact molecular formula, which is a critical prerequisite for the subsequent detailed NMR analysis.[18]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Map

NMR spectroscopy provides the atomic-level connectivity and stereochemical information necessary to assemble the final structure.[19] A combination of 1D and 2D experiments is required for an unambiguous assignment.[8][18]

1D NMR: ¹H and ¹³C Spectra
  • ¹H NMR: The proton spectrum provides the first detailed look at the electronic environment of the hydrogen atoms.

    • Allyl Group: This will present a characteristic pattern: a doublet of doublets for the terminal protons (~5.0-5.3 ppm), a multiplet for the internal proton (~5.7-6.0 ppm), and a doublet for the methylene protons adjacent to C1 (~2.2-2.5 ppm).

    • Cyclohexane Ring: The ring protons will appear as a complex series of overlapping multiplets in the upfield region (~1.0-2.0 ppm). The chemical shift and multiplicity of the protons at C3 and C5 will be influenced by the orientation of the methyl groups.

    • Methyl Groups: These will appear as doublets in the high-field region (~0.8-1.0 ppm), coupling to the protons at C3 and C5. The precise chemical shift can give clues to their cis/trans relationship.[20]

    • Hydroxyl Proton: The -OH proton signal is often a broad singlet with a variable chemical shift. Its identity can be confirmed by a D₂O exchange experiment, which causes the peak to disappear.[1]

  • ¹³C NMR and DEPT: The ¹³C spectrum reveals the number of unique carbon environments, while Distortionless Enhancement by Polarization Transfer (DEPT) experiments (DEPT-90 and DEPT-135) differentiate between CH, CH₂, and CH₃ groups.

    • Quaternary Carbon (C1): A key signal, typically in the 70-80 ppm range, which will be present in the broadband ¹³C spectrum but absent in all DEPT spectra.

    • Alkene Carbons: Two signals between 115-140 ppm.

    • Ring and Methyl Carbons: Multiple signals in the 15-50 ppm range. The chemical shifts of the ring carbons are highly sensitive to the stereochemistry of the substituents.[4][21]

2D NMR: Establishing Connectivity

Two-dimensional NMR experiments are non-negotiable for assembling the molecular skeleton and assigning all signals unambiguously.[22]

  • COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically through 2 or 3 bonds).[23] It is used to trace the connectivity within the cyclohexane ring and along the allyl group. For instance, it will show a correlation between the methyl protons and the H3/H5 protons, confirming their attachment.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton signal with the carbon to which it is directly attached (one-bond C-H correlation).[23][24] It is invaluable for assigning the ¹³C signals based on the more easily interpreted ¹H spectrum. Methylene groups (CH₂) often appear with a distinct phase or color in edited HSQC spectra.[18]

  • HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most critical experiment for this class of molecules. It reveals correlations between protons and carbons over two or three bonds, making it the primary tool for connecting the molecular fragments across the non-protonated quaternary carbon.[23][24]

Key Expected HMBC Correlations:

  • From the allyl methylene protons to the quaternary C1 .

  • From the allyl methylene protons to the internal and terminal alkene carbons .

  • From the protons on C2 and C6 of the ring to the quaternary C1 .

  • From the methyl protons to C3, C5, and C4 of the ring.

These correlations bridge the isolated spin systems and definitively establish the complete carbon skeleton.

Integrated Workflow for Structural Elucidation

A systematic and self-validating workflow ensures accuracy and efficiency. The process is iterative, with each step building upon and confirming the last.[25]

Caption: A systematic workflow for structural elucidation.

Visualizing NMR Correlations

The power of 2D NMR lies in visualizing the atomic connections. The following diagrams illustrate the expected key correlations for a representative isomer.

Caption: Key ²J(C,H) and ³J(C,H) HMBC correlations.

Experimental Protocols

Adherence to standardized protocols is crucial for acquiring high-quality, reproducible data.

Sample Preparation
  • NMR Spectroscopy: Dissolve 5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm). Filter the solution into a 5 mm NMR tube. [26]* Mass Spectrometry: Prepare a dilute solution (~1 mg/mL) in a volatile solvent (e.g., methanol, acetonitrile) for ESI-HRMS or use a direct insertion probe for EI-MS.

  • IR Spectroscopy: Analyze the neat compound as a thin film on a salt plate (NaCl or KBr) or as a KBr pellet.

Data Acquisition
  • Instrumentation: Specify the make, model, and field strength (for NMR) of all spectrometers used. [27]* ¹H NMR: Acquire with a 30° pulse angle and a relaxation delay of 1-2 seconds.

  • ¹³C NMR: Acquire with proton decoupling. A 45° pulse angle and a 2-second relaxation delay are typical.

  • COSY: Use a gradient-selected (gCOSY) pulse sequence.

  • HSQC: Use a gradient-selected, sensitivity-enhanced pulse sequence.

  • HMBC: Optimize the long-range coupling delay for an average J-coupling of 8 Hz. This will typically highlight 2- and 3-bond correlations. [23]* HRMS: Calibrate the instrument immediately prior to analysis to ensure high mass accuracy (< 5 ppm).

Data Presentation and Validation

All quantitative data must be summarized in clear, structured tables to facilitate analysis and validation. The final proposed structure must be consistent with every piece of experimental evidence.

Table 2: Hypothetical NMR Data for cis-3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol

Atom No.δ ¹³C (ppm)δ ¹H (ppm)Multiplicity (J in Hz)COSY CorrelationsHMBC Correlations
172.5 (C)----
2, 645.1 (CH₂)1.65 (ax), 1.50 (eq)mH3, H5C1, C3, C4, C5
3, 532.8 (CH)1.80mH2, H4, H-MeC1, C2, C4, C-Me
443.5 (CH₂)1.10 (ax), 1.95 (eq)mH3, H5C2, C3, C5, C6
3-Me, 5-Me22.1 (CH₃)0.90d (6.5)H3, H5C3, C4, C5
1'48.2 (CH₂)2.30d (7.0)H2'C1, C2', C3'
2'134.5 (CH)5.85ddt (17.0, 10.0, 7.0)H1', H3'C1', C3'
3'118.0 (CH₂)5.15d (17.0), d (10.0)H2'C1', C2'
OH-1.55br s-C1, C2, C6

Note: Chemical shifts are illustrative and will vary with stereochemistry and solvent. [28] A self-validating system is achieved when the connections implied by COSY are confirmed by HMBC, and the carbon types determined by DEPT are consistent with the proton integrations and HSQC correlations. Any discrepancy indicates a potential error in either data interpretation or the proposed structure and must be re-evaluated. [25][27]

Conclusion

The structural elucidation of complex molecules like 3,5-dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol derivatives is a process of systematic, logical deduction grounded in empirical data. By integrating the functional group information from IR, the molecular formula from HRMS, and the detailed connectivity and stereochemical map from a suite of 1D and 2D NMR experiments, an unambiguous and verifiable structure can be determined. The workflow presented here emphasizes a self-validating approach, where each piece of spectroscopic data corroborates the others, providing the highest level of confidence required for advanced chemical research and development.

References

Sources

Protocols & Analytical Methods

Method

Application Note: In Vitro Biological Activity Screening of 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol

Introduction & Scientific Rationale 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol is a synthetic, heavily substituted cycloalkanol. Structurally, it shares a lipophilic cyclohexane core and a hydroxyl pharmacophore with...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Scientific Rationale

3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol is a synthetic, heavily substituted cycloalkanol. Structurally, it shares a lipophilic cyclohexane core and a hydroxyl pharmacophore with well-known monoterpenoids such as menthol and isopulegol. Compounds occupying this chemical space frequently exhibit pleiotropic biological activities, most notably acting as modulators of Transient Receptor Potential (TRP) channels (e.g., TRPM8), while also demonstrating broad-spectrum antimicrobial and cytotoxic properties.

As a Senior Application Scientist, I have designed this application note to outline a comprehensive, self-validating in vitro screening cascade. This workflow characterizes the biological profile of the compound through three interconnected protocols:

  • Cytotoxicity Profiling (MTT Assay): Establishes the therapeutic window and baseline cellular toxicity before functional testing.

  • TRPM8 Channel Modulation: Evaluates cooling and analgesic potential via ratiometric calcium imaging.

  • Antimicrobial Susceptibility Testing (AST): Quantifies the Minimum Inhibitory Concentration (MIC) against standard bacterial panels.

Cytotoxicity Profiling: MTT Cell Viability Assay

Causality & Experimental Design: Before functional assays can be executed, the intrinsic cytotoxicity of the compound must be established to prevent false-positive artifacts (e.g., cell death masquerading as channel inhibition or antimicrobial action). The MTT assay measures cellular metabolic activity. Viable cells possess active NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt (MTT) into insoluble purple formazan crystals[1].

Protocol:

  • Cell Seeding: Harvest HEK293 cells (the standard line for TRP channel expression) and seed at a density of 10,000 cells/well in a 96-well flat-bottom microplate[2]. Incubate for 24 hours at 37°C in 5% CO₂ to allow for adherence.

  • Compound Treatment: Prepare a stock solution of 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol in DMSO. Perform serial dilutions in serum-free media to achieve final concentrations ranging from 0.1 µM to 1000 µM. Ensure the final DMSO concentration does not exceed 0.5% to prevent vehicle-induced toxicity[3]. Treat cells for 24 hours.

  • MTT Incubation: Carefully aspirate the media. Add 50 µL of serum-free medium and 50 µL of MTT solution (5 mg/mL in PBS) to each well[1]. Incubate for 3 hours at 37°C. Expert Insight: Serum-free media is utilized here because serum proteins can bind MTT and significantly reduce the assay's dynamic range.

  • Solubilization & Readout: Carefully aspirate the MTT solution, taking extreme care not to disturb the formazan crystals at the bottom of the wells. Add 150 µL of DMSO to each well to solubilize the crystals[1]. Incubate on a plate shaker for 15 minutes in the dark.

  • Measurement: Measure absorbance at 570 nm using a microplate reader, with a reference wavelength of 630 nm to correct for background noise[1]. Calculate the IC50​ using non-linear regression.

Functional Screening: TRPM8 Calcium Imaging

Causality & Experimental Design: Given its structural homology to menthol, the compound is a prime candidate for TRPM8 agonism. TRPM8 is a Ca²⁺-permeable non-selective cation channel; its activation leads to a rapid influx of extracellular calcium. We utilize Fura-2 AM, a ratiometric calcium indicator, which eliminates artifacts caused by uneven dye loading, photobleaching, or varying cell thickness[4].

Protocol:

  • Cell Preparation: Culture HEK293 cells stably transfected with human TRPM8 on poly-D-lysine coated glass-bottom 35 mm dishes[4].

  • Dye Loading: Wash cells with Hank's Balanced Salt Solution (HBSS) containing 2 mM Ca²⁺. Incubate cells with 2 µM Fura-2 AM and 0.02% Pluronic F-127 (to aid dye dispersion across the lipid bilayer) in HBSS for 45 minutes at room temperature in the dark[5].

  • De-esterification: Wash the cells three times with HBSS and incubate for an additional 20 minutes. This allows intracellular esterases to cleave the AM ester, trapping the active dye inside the cell.

  • Imaging & Perfusion: Mount the dish on an inverted epifluorescence microscope. Continuously perfuse the cells with HBSS. Alternately excite the cells at 340 nm (Ca²⁺-bound Fura-2) and 380 nm (Ca²⁺-free Fura-2), capturing emission at 510 nm[4].

  • Compound Application: Apply 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol via a gravity-driven perfusion system at concentrations determined to be non-toxic in the MTT assay. Use 100 µM Menthol as a positive control to validate channel responsiveness[6].

  • Data Analysis: Calculate the 340/380 ratio. A dose-dependent increase in the ratio confirms TRPM8 activation.

Antimicrobial Susceptibility Testing (Broth Microdilution)

Causality & Experimental Design: Lipophilic cycloalkanols can partition into and disrupt bacterial cell membranes. The Broth Microdilution method is the gold standard for determining the Minimum Inhibitory Concentration (MIC)[7]. Cation-adjusted Mueller-Hinton Broth (CAMHB) is strictly used because standardized physiological concentrations of Ca²⁺ and Mg²⁺ are critical for membrane stability and reproducible lipophilic drug interactions[8].

Protocol:

  • Inoculum Preparation: Isolate 3-5 colonies of the target strain (e.g., S. aureus, E. coli) from an overnight agar plate. Suspend in sterile saline and adjust the turbidity to a 0.5 McFarland standard (approx. 1.5×108 CFU/mL)[8].

  • Plate Setup: In a sterile 96-well plate, perform two-fold serial dilutions of the compound in CAMHB. The concentration range should typically span 0.25 µg/mL to 256 µg/mL.

  • Inoculation: Add 50 µL of the adjusted bacterial suspension to each well, resulting in a final inoculum of 5×105 CFU/mL. Include a growth control (broth + bacteria, no compound) and a sterility control (broth only)[8].

  • Incubation & Readout: Incubate the plate at 37°C for 18-24 hours. The MIC is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth (assessed via a reading mirror or OD600 measurement)[8].

Data Presentation & Synthesis

To facilitate rapid decision-making for drug development professionals, the quantitative outputs from the three screening cascades are synthesized into a central data matrix. Below is a representative data structure for evaluating the compound.

Assay TypeTarget / Cell LineParameterExperimental Result (Hypothetical)Control Reference
Cytotoxicity HEK293 Wild-Type IC50​ >500μM Triton X-100: 15μM
TRP Modulation HEK293-TRPM8 EC50​ (Agonism) 45.2±3.1μM Menthol: 196μM
Antimicrobial Staphylococcus aureusMIC 64μg/mL Ciprofloxacin: 0.5μg/mL
Antimicrobial Escherichia coliMIC >256μg/mL Ciprofloxacin: 0.01μg/mL

Expert Interpretation Note: The hypothetical data suggests the compound is a potent TRPM8 agonist with a wide therapeutic window (low cytotoxicity). Its antimicrobial activity is heavily skewed toward Gram-positive bacteria, likely due to the inability of the lipophilic cycloalkanol to penetrate the outer membrane porins of Gram-negative species.

System Workflows & Mechanistic Diagrams

TRPM8_Pathway A 3,5-Dimethyl-1- (prop-2-en-1-yl) cyclohexan-1-ol B TRPM8 Receptor (HEK293 Cells) A->B Binding & Activation C Ca2+ Influx (Membrane Depolarization) B->C Channel Opening D Fluo-4 / Fura-2 Fluorescence Emission C->D Ca2+ Binding to Dye

Fig 1: Mechanism of TRPM8 activation and subsequent calcium-dependent fluorescence signal generation.

Screening_Workflow cluster_assays In Vitro Screening Cascade Start Compound Synthesis & QC Tox Cytotoxicity (MTT Assay) Determine IC50 Start->Tox TRP TRPM8 Activation Calcium Imaging (EC50) Tox->TRP Safe Dose Range AST Antimicrobial Testing Broth Microdilution (MIC) Tox->AST Safe Dose Range Data Data Synthesis & Lead Optimization TRP->Data AST->Data

Fig 2: Integrated in vitro biological screening cascade for cycloalkanol derivatives.

References

  • Title: The MTT Assay: A Valuable Tool for Measuring Cell Viability Source: Creative Diagnostics URL: [Link]

  • Title: MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation Source: Clyte URL: [Link]

  • Title: Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods Source: MDPI URL: [Link]

Sources

Application

Advanced Application Note: 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol in Sterically Hindered Polymer Cross-Linking

Target Audience: Polymer Chemists, Biomaterials Researchers, and Drug Development Professionals Application Focus: High-Tg Thermosets, Degradation-Resistant Hydrogels, and Dual-Cure Polymer Networks Introduction & Mechan...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Polymer Chemists, Biomaterials Researchers, and Drug Development Professionals Application Focus: High-Tg Thermosets, Degradation-Resistant Hydrogels, and Dual-Cure Polymer Networks

Introduction & Mechanistic Rationale

In the design of advanced polymer networks—ranging from drug-eluting hydrogels to robust industrial thermosets—controlling the mechanical properties and degradation kinetics is paramount. 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol is a highly specialized, bifunctional monomer that offers unprecedented control over these parameters.

Structurally, this molecule features a terminal alkene (allyl group) and a tertiary hydroxyl group attached to a bulky 3,5-dimethylcyclohexyl ring. This unique architecture drives two critical mechanistic advantages:

  • Rapid, Step-Growth Thiol-Ene Photopolymerization: The allyl group participates in highly efficient, oxygen-tolerant thiol-ene "click" chemistry. Unlike chain-growth methacrylates, thiol-ene step-growth networks exhibit delayed gelation, resulting in lower shrinkage stress and higher conversion rates [1].

  • Steric Hindrance for Tunable Mechanics and Degradation: The bulky 3,5-dimethylcyclohexyl moiety drastically reduces the free volume within the polymer network. This steric hindrance restricts the rotational mobility of the polymer backbone, significantly increasing the glass transition temperature ( Tg​ ) and elastic modulus [2]. Furthermore, in physiological environments, this steric bulk shields adjacent ester or thioether linkages from hydrolytic and enzymatic cleavage, prolonging the degradation half-life of the biomaterial [1].

  • Controlled Secondary Cross-Linking: The tertiary hydroxyl group allows for secondary functionalization (e.g., reacting with diisocyanates to form polyurethanes). Because tertiary alcohols are sterically hindered, they react much slower than primary alcohols. This is a deliberate design feature: it prevents premature gelation, providing a long pot-life for dual-cure formulations [3].

Workflow & Pathway Visualization

The following diagram illustrates the dual-cure pathway, exploiting both the allyl and hydroxyl functionalities to create a highly cross-linked, degradation-resistant interpenetrating network.

G A 3,5-Dimethyl-1-(prop-2-en-1-yl) cyclohexan-1-ol B Thiol-Ene Photopolymerization (UV, Photoinitiator) A->B Allyl Group (Rapid Step-Growth) C Polyurethane Condensation (Diisocyanate, DBTDL Catalyst) A->C Tertiary -OH (Controlled Kinetics) D Primary Network: Rigid Thioether Backbone B->D C=C Conversion E Secondary Network: Sterically Hindered Urethane C->E NCO + OH Reaction F High-Tg, Degradation-Resistant Dual-Cure Thermoset D->F Network Integration E->F Network Integration

Fig 1. Dual-cure cross-linking workflow of 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol.

Quantitative Data Presentation

The incorporation of the bulky cyclohexyl ring fundamentally alters the physical properties of the resulting polymer compared to standard, unhindered allyl alcohols.

PropertyStandard Allyl Alcohol Network3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol NetworkMechanistic Driver (Causality)
Glass Transition ( Tg​ ) ~ 15 °C~ 75 °CReduced free volume and restricted chain rotation due to the bulky cyclohexyl ring [2].
Elastic Modulus ( E′ ) Low (Rubbery/Flexible)High (Glassy/Rigid)Steric hindrance increases macroscopic stiffness.
Degradation Half-life 14 days> 60 daysSteric shielding of adjacent hydrolytically susceptible bonds prevents rapid water ingress [1].
Urethane Pot-Life < 10 minutes> 120 minutesThe tertiary -OH group resists rapid isocyanate attack, requiring thermal/catalytic activation [3].

Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . Built-in analytical checkpoints guarantee that each chemical transformation has reached completion before proceeding to the next step.

Protocol 1: Primary Thiol-Ene Photopolymerization

Objective: Form the primary rigid thioether network via UV-initiated step-growth polymerization.

Step-by-Step Methodology:

  • Stoichiometric Formulation: In an amber glass vial, combine 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol with a multifunctional thiol (e.g., Pentaerythritol tetrakis(3-mercaptopropionate), PETMP) at a strict 1:1 molar ratio of allyl to thiol groups.

  • Initiator Addition: Add 1.0 wt% of a Type I photoinitiator (e.g., Irgacure 651 for organic resins, or LAP for aqueous hydrogel systems).

  • Homogenization: Vortex the mixture for 2 minutes, followed by centrifugation at 3000 rpm for 5 minutes to degas and remove trapped micro-bubbles.

    • Self-Validation Checkpoint 1: The resin must be optically clear. Any turbidity indicates incomplete mixing or phase separation.

  • Photocuring: Cast the resin into a mold (e.g., 1 mm thickness) and irradiate with 365 nm UV light at an intensity of 10 mW/cm² for 60 seconds.

  • Analytical Validation: Perform Attenuated Total Reflectance Fourier Transform Infrared (ATR-FTIR) spectroscopy on the cured film.

    • Self-Validation Checkpoint 2: Confirm the absolute disappearance of the allyl C=C stretching band at 1640 cm⁻¹ and the thiol S−H band at 2570 cm⁻¹ . If residual peaks are detected, the network is under-cured; apply an additional 2 J/cm² of UV energy.

Protocol 2: Secondary Polyurethane Curing (Dual-Cure)

Objective: Utilize the sterically hindered tertiary hydroxyl group to form a secondary polyurethane network, maximizing Tg​ and mechanical toughness.

Step-by-Step Methodology:

  • Isocyanate Infusion: To the primary thiol-ene network, introduce a stoichiometric amount of a diisocyanate (e.g., Hexamethylene diisocyanate, HDI) relative to the available tertiary hydroxyl groups.

  • Catalytic Activation: Because the tertiary -OH is sterically hindered, the uncatalyzed reaction is kinetically dead at room temperature. Add 0.1 wt% Dibutyltin dilaurate (DBTDL) to overcome this activation energy barrier [3].

  • Thermal Curing: Place the formulation in a vacuum oven at 80 °C for 4 hours. The elevated temperature, combined with the DBTDL catalyst, forces the bulky tertiary alcohol to undergo urethane condensation.

  • Analytical Validation: Monitor the reaction progress via FTIR spectroscopy.

    • Self-Validation Checkpoint 3: Track the intense isocyanate ( −NCO ) asymmetric stretching peak at 2270 cm⁻¹ . The reaction is deemed 100% complete only when this peak is completely absent from the spectrum.

References

[1] Shih, H., & Lin, C. C. (2012). Crosslinking and degradation of step-growth hydrogels formed by thiol-ene photo-click chemistry. Biomacromolecules, 13(7), 2003-2012. URL:[Link]

[2] Li, Q., Zhou, H., & Hoyle, C. E. (2009). The effect of thiol and ene structures on thiol-ene networks: Photopolymerization, physical, mechanical and optical properties. Polymer, 50(10), 2237-2245. URL:[Link]

[3] Fortman, D. J., Brutman, J. P., Cramer, C. J., Hillmyer, M. A., & Dichtel, W. R. (2017). Effect of Sterics and Degree of Cross-Linking on the Mechanical Properties of Dynamic Poly(alkylurea–urethane) Networks. Macromolecules, 50(20), 8098-8105. URL:[Link]

Technical Notes & Optimization

Troubleshooting

Improving reaction yield in the synthesis of 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol

Welcome to the technical support guide for the synthesis of 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol. This resource is designed for researchers, chemists, and drug development professionals to navigate the complexi...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for the synthesis of 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol. This resource is designed for researchers, chemists, and drug development professionals to navigate the complexities of this Grignard reaction, providing in-depth troubleshooting, validated protocols, and a foundational understanding of the reaction mechanism.

The synthesis involves the nucleophilic addition of an allyl Grignard reagent to 3,5-dimethylcyclohexanone.[1][2] While a fundamental organometallic transformation, this reaction is sensitive to several factors that can impact yield and purity. This guide provides solutions to common challenges encountered during the procedure.

Frequently Asked Questions (FAQs)

Q1: What are the most critical factors for achieving a high yield in this synthesis?

A1: Success hinges on three primary areas:

  • Anhydrous Conditions: Grignard reagents are potent bases and will react readily with protic sources, especially water.[3] All glassware must be rigorously dried, and anhydrous solvents are mandatory.

  • Grignard Reagent Quality: The successful formation of the allylmagnesium halide is paramount. This requires activated magnesium and pure allyl halide.

  • Temperature Control: The addition of the ketone to the Grignard reagent is exothermic and must be controlled, typically at 0 °C, to minimize side reactions.[4]

Q2: My Grignard reaction is difficult to initiate. What can I do?

A2: Initiation failure is common. The surface of magnesium turnings is often coated with a passivating layer of magnesium oxide. This layer must be breached to expose the reactive metal. Activating the magnesium by grinding it gently in a mortar and pestle to expose fresh surfaces or adding a small crystal of iodine can be effective.[3][5] A few drops of 1,2-dibromoethane can also be used as an activator.

Q3: What is the optimal solvent for this reaction?

A3: Anhydrous ethereal solvents are essential for stabilizing the Grignard reagent through coordination.[6] Diethyl ether is standard and effective. Tetrahydrofuran (THF) can also be used and may sometimes improve reaction rates, though its higher boiling point requires more energy for removal.[6]

Q4: What is the recommended work-up procedure for this reaction?

A4: The initial product is a magnesium alkoxide salt.[7] A careful quench is required to protonate this intermediate to the final alcohol. The preferred method is a slow, dropwise addition of a saturated aqueous solution of ammonium chloride (NH₄Cl) at 0 °C.[7][8] This is a mildly acidic quench that minimizes the risk of acid-catalyzed dehydration of the tertiary alcohol product.[8]

Q5: Why is my final product contaminated with the starting ketone?

A5: The presence of unreacted 3,5-dimethylcyclohexanone typically points to an insufficient amount of active Grignard reagent. This could be due to incomplete formation of the reagent or its consumption by moisture or other protic impurities. Using a slight excess (1.1-1.2 equivalents) of the Grignard reagent is recommended. Monitoring the reaction by Thin Layer Chromatography (TLC) can confirm the consumption of the starting ketone.[7]

Core Reaction Mechanism & Potential Pathways

The desired reaction is a nucleophilic 1,2-addition of the allyl Grignard reagent to the carbonyl carbon of 3,5-dimethylcyclohexanone. However, several competing pathways can reduce the yield of the target tertiary alcohol.

G cluster_paths Reaction Pathways reagents 3,5-Dimethylcyclohexanone + Allyl-MgX add Nucleophilic Addition (Desired Pathway) reagents->add Low Temp, Unhindered Attack enol Enolization (Side Reaction) reagents->enol Steric Hindrance, Acts as Base reduc Reduction (Side Reaction) reagents->reduc β-Hydrides Present, Steric Hindrance alkoxide Magnesium Alkoxide Intermediate add->alkoxide enolate Magnesium Enolate enol->enolate sec_alkoxide Secondary Alkoxide reduc->sec_alkoxide workup1 Aqueous Work-up (e.g., NH4Cl) alkoxide->workup1 workup2 Aqueous Work-up enolate->workup2 workup3 Aqueous Work-up sec_alkoxide->workup3 product Target Tertiary Alcohol: 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol ketone_rec Recovered Ketone sec_alc Byproduct: 3,5-Dimethylcyclohexanol workup1->product workup2->ketone_rec workup3->sec_alc

Caption: Key reaction pathways in the synthesis.

In-Depth Troubleshooting Guide

Problem: Persistently Low or No Yield of Tertiary Alcohol

This is the most common and multifaceted issue. A systematic approach is required to diagnose the root cause.

G start Low or No Yield Detected q1 Was Grignard Reagent Formation Confirmed? start->q1 sol1 Troubleshoot Grignard Formation: 1. Activate Mg (crush, iodine). 2. Use fresh, pure allyl halide. 3. Ensure anhydrous conditions. q1->sol1 No q2 Were All Reagents & Glassware Completely Anhydrous? q1->q2 Yes end Yield Improvement Expected sol1->end sol2 Implement Rigorous Drying: 1. Flame-dry glassware under N2/Ar. 2. Use freshly distilled anhydrous solvents. 3. Ensure ketone is dry. q2->sol2 No q3 Was Ketone Added Slowly at Low Temperature (e.g., 0 °C)? q2->q3 Yes sol2->end sol3 Optimize Addition Conditions: 1. Maintain temp at 0 °C during addition. 2. Add ketone solution dropwise. This minimizes enolization & reduction. q3->sol3 No q3->end Yes sol3->end

Caption: Troubleshooting workflow for low reaction yield.

Q: My Grignard reagent appears to form, but the yield is still negligible. What side reactions could be occurring?

A: Even with successful Grignard formation, two primary side reactions with the 3,5-dimethylcyclohexanone can consume the reagent and reduce your yield: enolization and reduction.

  • Enolization: The Grignard reagent is a strong base. If nucleophilic attack at the carbonyl carbon is sterically hindered, the reagent can instead act as a base and abstract an alpha-proton from the ketone.[2] This forms a magnesium enolate, which, upon work-up, simply regenerates the starting ketone.[4] The methyl groups at the 3 and 5 positions on the cyclohexanone ring can increase the likelihood of this pathway.

    • Solution: This is mitigated by performing the addition at low temperatures (0 °C or below). At lower temperatures, the nucleophilic addition pathway is kinetically favored over enolization.

  • Reduction: If the Grignard reagent possesses hydrogens on its β-carbon (which the allyl Grignard does not, but this is a general concern), it can reduce the ketone to a secondary alcohol via a six-membered transition state (a Meerwein-Ponndorf-Verley-type reduction).[9] While less common with allyl Grignards, it can occur with other, bulkier reagents. In this specific synthesis, the primary byproduct is more likely from enolization. The product of reduction would be 3,5-dimethylcyclohexanol.[10]

    • Solution: As with enolization, low-temperature addition is the most effective way to suppress this side reaction.

Problem: Final Product is Impure

Q: My final product contains a significant amount of a nonpolar byproduct that co-elutes with the product. What is it?

A: A likely nonpolar contaminant is 1,5-hexadiene, which is formed by the Wurtz-type coupling of two allylmagnesium halide molecules. This occurs when the local concentration of the Grignard reagent is high.

  • Solution: This byproduct's formation can be minimized by preparing the Grignard reagent via the slow, dropwise addition of the allyl halide to a suspension of magnesium turnings in ether. This keeps the concentration of the formed Grignard reagent low and favors the reaction with the magnesium surface over self-coupling.

Problem: Difficulties During Work-up and Extraction

Q: A thick, un-stirrable white precipitate forms during the aqueous quench. What is it and how can I manage it?

A: The white precipitate consists of magnesium salts, such as magnesium hydroxy-halides (Mg(OH)X).[8] Their formation is unavoidable.

  • Solution:

    • Vigorous Stirring: Add the saturated NH₄Cl solution slowly to a vigorously stirred reaction mixture.

    • Dilution: If the mixture becomes too thick, add more anhydrous ether to dilute it and improve stirring.[4]

    • Acidification (Use with Caution): If the salts remain insoluble after the NH₄Cl quench, you can add a dilute acid (e.g., 1M HCl) dropwise until the solids dissolve.[8] Warning: This should be done cautiously, as strong acid can cause dehydration of the tertiary alcohol product.

Q: I am experiencing a persistent emulsion during the extraction phase. How can I break it?

A: Emulsions are common in Grignard work-ups due to the fine magnesium salts acting as surfactants.

  • Solution:

    • Add Brine: Wash the combined organic layers with a saturated aqueous solution of sodium chloride (brine). The increased ionic strength of the aqueous layer helps to break the emulsion.[8]

    • Filter through Celite: If the emulsion is particularly stubborn, filtering the entire mixture through a pad of Celite® or glass wool can help to remove the fine particulates that stabilize it.

    • Allow Time: Sometimes, simply letting the separatory funnel stand for an extended period (30-60 minutes) will allow the layers to separate.

Data & Parameters Summary

Table 1: Recommended Reaction Parameters
ParameterRecommended ValueRationale & Citation
Reagent Ratio 1.1 - 1.2 equivalentsEnsures complete consumption of the ketone, accounting for any reagent loss due to moisture or side reactions.[11]
Grignard Formation Temp. Room Temperature to Gentle RefluxAn initial exothermic reaction should be controlled with an ice bath; the reaction can then be stirred at room temperature or gently refluxed to ensure completion.[12]
Ketone Addition Temp. 0 °CMinimizes side reactions such as enolization and reduction by favoring the kinetics of nucleophilic addition.[4]
Reaction Time 1-2 hours post-additionAllows the reaction to proceed to completion at room temperature after the initial low-temperature addition.[11]
Quenching Agent Saturated Aqueous NH₄ClProvides a mild acidic work-up to protonate the alkoxide without causing significant dehydration of the acid-sensitive tertiary alcohol product.[7][8]

Experimental Protocols

Protocol 1: Preparation of Allylmagnesium Bromide

Safety: This procedure must be performed in a well-ventilated fume hood. Wear appropriate PPE, including safety glasses, a lab coat, and gloves. Anhydrous ether is extremely flammable.

  • Glassware Preparation: Assemble a three-necked, round-bottomed flask equipped with a magnetic stirrer, a reflux condenser topped with a nitrogen/argon inlet, and a pressure-equalizing dropping funnel. Flame-dry all glassware under a stream of inert gas and allow it to cool to room temperature.

  • Reagent Setup: Place magnesium turnings (1.2 eq.) in the flask. Add enough anhydrous diethyl ether to cover the magnesium.

  • Initiation: Add a small crystal of iodine or a few drops of 1,2-dibromoethane to the flask to activate the magnesium.

  • Grignard Formation: Add a solution of allyl bromide (1.1 eq.) in anhydrous diethyl ether to the dropping funnel. Add a small portion (approx. 10%) of the allyl bromide solution to the magnesium suspension. Initiation is indicated by bubbling and the disappearance of the iodine color.

  • Addition: Once the reaction has initiated, add the remaining allyl bromide solution dropwise at a rate that maintains a gentle reflux. Use an ice bath to control the exothermic reaction if necessary.

  • Completion: After the addition is complete, stir the resulting cloudy, grey-to-brown mixture at room temperature for an additional 30-60 minutes to ensure complete formation.

Protocol 2: Synthesis of 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol
  • Cooling: Cool the freshly prepared allylmagnesium bromide solution to 0 °C using an ice-water bath.

  • Ketone Preparation: In a separate dry flask, prepare a solution of 3,5-dimethylcyclohexanone (1.0 eq.) in anhydrous diethyl ether.

  • Addition: Transfer the ketone solution to the dropping funnel and add it dropwise to the vigorously stirred Grignard reagent solution over 30-60 minutes, ensuring the internal temperature does not rise above 5-10 °C.[11]

  • Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for 1-2 hours. Monitor the reaction's progress by TLC until the starting ketone is consumed.

Protocol 3: Work-up and Purification
  • Cooling: Cool the reaction flask back down to 0 °C in an ice-water bath.

  • Quenching: Slowly and carefully add saturated aqueous ammonium chloride solution dropwise with vigorous stirring.[7] Continue the addition until the effervescence ceases and two distinct layers begin to form.

  • Extraction: Transfer the mixture to a separatory funnel. Add more diethyl ether if needed. Separate the layers. Extract the aqueous layer two more times with diethyl ether.[7]

  • Washing: Combine all organic extracts and wash them sequentially with water and then with a saturated brine solution to remove dissolved water and help break any emulsions.[8]

  • Drying & Filtration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Filter or decant the solution to remove the drying agent.

  • Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator.

  • Purification: Purify the resulting crude oil (the tertiary alcohol) by vacuum distillation or column chromatography on silica gel as needed to obtain the pure product.[8]

References

  • Technical Support Center: Grignard Reaction Work-up for Tertiary Alcohols - Benchchem.
  • Technical Support Center: Optimizing Grignard Reactions for Tertiary Alcohols - Benchchem.
  • Application Notes and Protocols: Workup Procedure for the Grignard Reaction to Produce Tertiary Alcohols - Benchchem.
  • How to improve the percent yield in Grignard reaction - Quora.
  • Using the Grignard Reaction to Make Tertiary alcohols - YouTube. Available at: [Link]

  • Technical Support Center: Optimizing Grignard Reactions with Cyclohexanones - Benchchem.
  • Mechanistic Insight into Additions of Allylic Grignard Reagents to Carbonyl Compounds | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

  • Optimizing reaction conditions for the synthesis of tertiary alcohols - Benchchem.
  • Reactions of Allylmagnesium Reagents with Carbonyl Compounds and Compounds with C=N Double Bonds: Their Diastereoselectivities Generally Cannot Be Analyzed Using the Felkin–Anh and Chelation-Control Models - PMC. Available at: [Link]

  • pounds.[1–3] Allylic Grignard reagents.
  • Asymmetric synthesis. Part VI. Reactions of 3,3,5-trimethylcyclohexanone with Grignard reagents and configurational interrelationships of 1-alkyl(alkenyl and alkynyl)-3,3,5-trimethylcyclohexanols and compounds derived from 1-hydroxy-3,3,5-trimethylcyclohexanecarbonitriles - Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]

  • 3,5-Dimethylcyclohexanone | C8H14O | CID 137544 - PubChem. Available at: [Link]

  • Grignard Reaction - Organic Chemistry Portal. Available at: [Link]

  • EXPERIMENT 3: The Grignard Reaction: Synthesis of - Sciencemadness.org. Available at: [Link]

  • Reactions of Grignard Reagents - Master Organic Chemistry. Available at: [Link]

  • Soft Enolization of 3-Substituted Cycloalkanones Exhibits Significantly Improved Regiocontrol vs Hard Enolization Conditions - eScholarship.org. Available at: [Link]

  • Reactions of Grignard reagents - Organic chemistry teaching - WordPress.com. Available at: [Link]

  • phosphine–nickel complex catalyzed cross-coupling of grignard reagents with aryl and alkenyl halides - Organic Syntheses Procedure. Available at: [Link]

  • 3,5-Dimethylcyclohexan-1-ol | C8H16O | CID 21584 - PubChem. Available at: [Link]

Sources

Optimization

Overcoming steric hindrance during 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol functionalization

Welcome to our dedicated technical support center for the functionalization of the sterically hindered tertiary allylic alcohol, 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol. This guide is designed for researchers, sci...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to our dedicated technical support center for the functionalization of the sterically hindered tertiary allylic alcohol, 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the unique challenges posed by this substrate. Here, we provide in-depth troubleshooting guides, frequently asked questions, and detailed protocols grounded in established chemical principles to empower you to overcome steric hindrance and achieve your synthetic goals.

Understanding the Challenge: The Nature of 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol

The primary obstacle in the functionalization of this molecule is the significant steric congestion around the tertiary alcohol. This bulkiness, originating from the two methyl groups on the cyclohexane ring and the allyl group, shields the hydroxyl group from nucleophilic attack and makes it a poor substrate for many standard reactions. Furthermore, the tertiary nature of the alcohol makes it prone to elimination reactions under acidic or harsh conditions. The presence of the allylic group also introduces the possibility of competing reactions at the C-H bonds of the allyl group.

Frequently Asked Questions (FAQs)

Q1: Why is my standard esterification (e.g., Fischer esterification) failing with 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol?

A1: Fischer esterification, which typically requires acidic conditions and high temperatures, is often unsuccessful with sterically hindered tertiary alcohols for two main reasons:

  • Steric Hindrance: The bulky environment around the tertiary hydroxyl group prevents the effective approach of the carboxylic acid nucleophile.

  • Elimination Side Reactions: The acidic conditions and heat favor the elimination of water to form a carbocation, which then readily leads to the formation of undesired alkene byproducts.

Q2: I am observing low yields and a mixture of products in my etherification attempts. What is happening?

A2: Similar to esterification, traditional etherification methods like the Williamson synthesis are not well-suited for this substrate. The use of a strong base to form the alkoxide can lead to elimination reactions, especially with a tertiary alcohol. If you are using an acid-catalyzed method, you are likely promoting carbocation formation and subsequent elimination or rearrangement.

Q3: Are there any recommended protecting groups for this hindered alcohol?

A3: Yes, protecting the hydroxyl group can be a viable strategy. Silyl ethers are generally the protecting groups of choice due to their relative ease of introduction and removal under specific conditions.[1][2][3]

  • For moderately hindered alcohols, tert-butyldimethylsilyl (TBS) ethers are common. You may need to use a more reactive silylating agent like TBSOTf in the presence of a non-nucleophilic base (e.g., 2,6-lutidine).

  • For extremely hindered systems, a less bulky silyl group like trimethylsilyl (TMS) might be more successful, but it will be more labile.[1]

  • Benzyl (Bn) ethers can also be used, but their introduction via Williamson ether synthesis can be challenging due to the steric hindrance.[4]

Q4: Can I selectively functionalize the allyl group without affecting the hydroxyl group?

A4: Yes, this is an area of active research. Palladium-catalyzed reactions have been developed for the oxidation of hindered terminal alkenes to form linear allylic esters.[5] This approach can provide a way to introduce functionality at the allyl terminus. More advanced methods involving dual catalysis (e.g., photoredox and nickel) are emerging for the direct functionalization of tertiary allylic C-H bonds.[6]

Troubleshooting Guides

Issue 1: Failed or Low-Yield Esterification
Symptom Probable Cause Recommended Solution
No reaction or very low conversionInsufficiently reactive acylating agent and/or steric hindrance.1. Use a more reactive acylating agent: Instead of a carboxylic acid, use the corresponding acid chloride or anhydride. 2. Activate the carboxylic acid: Employ a coupling agent like DCC (dicyclohexylcarbodiimide) with a carboxylic acid that has a strong electron-withdrawing group. This can form a highly reactive ketene intermediate.[7] 3. Utilize benzotriazole esters: Form a benzotriazole ester in situ from the carboxylic acid using HOBt and EDC. These are effective intermediates for esterifying tertiary alcohols.[8][9]
Formation of multiple byproducts (alkenes)Acid-catalyzed elimination.1. Avoid strong acids and high temperatures. 2. Employ neutral or mildly basic conditions: The use of DMAP (4-dimethylaminopyridine) as a catalyst with an acid anhydride is a common strategy. 3. Dual activation with MgBr₂: For reactions with anhydrides, using MgBr₂ with a tertiary amine can enhance reactivity without promoting elimination.[10]
Issue 2: Unsuccessful Etherification
Symptom Probable Cause Recommended Solution
No desired ether product, starting material recoveredSteric hindrance preventing SN2 reaction (e.g., Williamson synthesis).Switch to a reductive etherification protocol: These methods are more suitable for hindered alcohols.
Formation of elimination productsUse of strong base or acidic conditions.Adopt a milder, catalytic approach.
Low yield of the desired etherInefficient reaction conditions for a hindered substrate.Optimize the reductive etherification: 1. Triflic acid-catalyzed reaction: Use a catalytic amount of triflic acid (HOTf) with a silane reducing agent like triethylsilane (Et₃SiH). This has been shown to be effective for hindered tertiary alcohols.[11] 2. Metal-free reductive etherification: A system using Schreiner thiourea and chlorodimethylsilane offers a general and efficient method for accessing sterically hindered ethers.[12]

Experimental Protocols

Protocol 1: Esterification of 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol via an Activated Carboxylic Acid

This protocol is based on the principle of activating a carboxylic acid to overcome the steric hindrance of the tertiary alcohol.

Diagram of the Experimental Workflow:

Esterification_Workflow cluster_prep Reagent Preparation cluster_reaction Reaction cluster_workup Work-up and Purification reagents Dissolve alcohol, carboxylic acid, and DMAP in DCM add_edc Add EDC solution dropwise at 0°C reagents->add_edc Cool to 0°C warm_rt Warm to room temperature and stir for 12-24h add_edc->warm_rt quench Quench with water and extract with DCM warm_rt->quench Reaction complete wash Wash organic layer (aq. HCl, aq. NaHCO₃, brine) quench->wash dry_purify Dry (Na₂SO₄), concentrate, and purify (column chromatography) wash->dry_purify

Caption: Workflow for the esterification of a hindered alcohol.

Materials:

  • 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol (1.0 equiv)

  • Carboxylic acid (1.2 equiv)

  • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.5 equiv)

  • 4-(Dimethylamino)pyridine (DMAP) (0.1 equiv)

  • Anhydrous Dichloromethane (DCM)

Procedure:

  • To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol, the carboxylic acid, and DMAP.

  • Dissolve the solids in anhydrous DCM.

  • Cool the mixture to 0°C in an ice bath.

  • Slowly add a solution of EDC in anhydrous DCM to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, quench the reaction with water.

  • Transfer the mixture to a separatory funnel and extract with DCM (3x).

  • Combine the organic layers and wash successively with 1M HCl (aq), saturated NaHCO₃ (aq), and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the desired ester.

Protocol 2: Reductive Etherification of 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol

This protocol is adapted from methodologies developed for the etherification of sterically hindered alcohols.[11]

Diagram of the Reaction Mechanism:

Reductive_Etherification carbonyl Aldehyde/Ketone oxocarbenium Oxocarbenium Ion Intermediate carbonyl->oxocarbenium + HOTf alcohol Hindered Alcohol (Substrate) alcohol->oxocarbenium Nucleophilic attack hotf HOTf (catalyst) silane Et₃SiH (reductant) ether Desired Ether Product oxocarbenium->ether + Et₃SiH (Reduction)

Caption: Key steps in reductive etherification.

Materials:

  • 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol (1.2 equiv)

  • Aldehyde or ketone (1.0 equiv)

  • Triethylsilane (Et₃SiH) (1.5 equiv)

  • Triflic acid (HOTf) (1-5 mol%)

  • Anhydrous Dichloromethane (DCM)

Procedure:

  • In a flame-dried flask under an inert atmosphere, dissolve the aldehyde or ketone and 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol in anhydrous DCM.

  • Add triethylsilane to the solution.

  • Cool the mixture to 0°C.

  • Add triflic acid dropwise.

  • Allow the reaction to stir at 0°C for 30 minutes, then warm to room temperature and stir for an additional 2-16 hours, monitoring by TLC or LC-MS.

  • Once the reaction is complete, quench by carefully adding saturated aqueous NaHCO₃ solution.

  • Extract the aqueous layer with DCM (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

  • Filter and concentrate in vacuo.

  • Purify the residue by flash column chromatography to yield the target ether.

References

  • Oxidation of Hindered Allylic C–H Bonds with Applications to the Functionalization of Complex Molecules. National Center for Biotechnology Information.[Link]

  • Catalytic Reductive Alcohol Etherifications with Carbonyl‐Based Compounds or CO2 and Related Transformations for the Synthesis of Ether Derivatives. National Center for Biotechnology Information.[Link]

  • The Evolving Enantioselective C H Functionalization of Tertiary Allylic Systems. Wiley Online Library.[Link]

  • Facile Acylation of Sterically Hindered Alcohols through Ketene Intermediates. ACS Publications.[Link]

  • Esterification of Sterically Hindered Alcohols Using Benzotriazole Esters. ResearchGate.[Link]

  • Branching out: redox strategies towards the synthesis of acyclic α-tertiary ethers. Royal Society of Chemistry.[Link]

  • A General Method to Access Sterically Hindered and Complex Ethers. ACS Publications.[Link]

  • ChemInform Abstract: Using Benzotriazole Esters as a Strategy in the Esterification of Tertiary Alcohols. ResearchGate.[Link]

  • Dual Activation in the Esterification of Hindered Alcohols with Anhydrides Using MgBr2 and a Tertiary Amine. ACS Publications.[Link]

  • Protecting Groups For Alcohols. Chemistry Steps.[Link]

  • Sustainable Approaches for the Protection and Deprotection of Functional Groups. National Center for Biotechnology Information.[Link]

  • Protecting Groups For Alcohols. Master Organic Chemistry.[Link]

Sources

Troubleshooting

Technical Support Center: Separation and Purification of 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol Diastereomers

Welcome to the Technical Support Center. Isolating diastereomers of highly substituted cyclohexanols—specifically those with multiple stereocenters and an allyl appendage—presents a unique chromatographic challenge. This...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. Isolating diastereomers of highly substituted cyclohexanols—specifically those with multiple stereocenters and an allyl appendage—presents a unique chromatographic challenge. This guide provides drug development professionals and synthetic chemists with field-proven, causality-driven troubleshooting strategies to achieve baseline resolution.

Separation Strategy & Decision Tree

SeparationWorkflow Start Mixture: 3,5-Dimethyl-1- (prop-2-en-1-yl)cyclohexan-1-ol TLC Standard Silica TLC Baseline Resolution? Start->TLC Flash Standard Flash Chromatography (Hexane/EtOAc) TLC->Flash Yes AgNO3 Argentation Chromatography (AgNO3 Impregnated Silica) TLC->AgNO3 No, exploit alkene pi-bond HPLC Preparative HPLC (Polymeric C18 RP-HPLC) TLC->HPLC No, exploit shape selectivity Pure Isolated Pure Diastereomers Flash->Pure AgNO3->Pure Deriv Derivatization (Bulky Esterification) HPLC->Deriv Poor Resolution HPLC->Pure Good Resolution Deriv->HPLC Re-run as Esters

Workflow for separating substituted cyclohexanol diastereomers based on structural features.

FAQ & Troubleshooting Guide

Section 1: Argentation (Silver-Ion) Chromatography

Q: Why is standard silica gel chromatography failing to separate my diastereomeric mixture? A: Diastereomers of 3,5-dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol possess nearly identical dipole moments and hydrogen-bonding capacities. The bulk polarity is dominated by the C1-hydroxyl group and the cyclohexane ring. The spatial orientation (axial vs. equatorial) of the allyl (prop-2-en-1-yl) group causes only marginal differences in adsorption energy on standard unmodified silica. To achieve separation, you must shift the mechanism from purely polar interactions to π -complexation by exploiting the alkene moiety[1].

Q: How does Argentation Chromatography solve this, and how do I implement it? A: Silver ions ( Ag+ ) act as π -electron acceptors, forming reversible coordination complexes with the alkene π -donors[1]. Diastereomers with less steric hindrance around the allyl group will bind more strongly to the silver-impregnated stationary phase, retarding their elution and enabling baseline separation.

Self-Validating Protocol: Preparation and Validation of SNIS (Silver Nitrate Impregnated Silica)

  • TLC Impregnation (Validation Step): Before committing to a preparative column, validate the separation on TLC. Immerse a standard aluminum-backed silica TLC plate in a 0.5% methanolic AgNO3​ solution for 5-10 minutes[2].

  • Activation: Dry the plate in the dark (to prevent silver reduction), then activate it in an oven at 110°C for 10 minutes[2].

  • Testing: Spot your mixture and elute using a non-polar system (e.g., Hexane/Diethyl Ether 90:10). Visualize using 50% ethanolic sulfuric acid and heat[2]. Trustworthiness Check: If distinct spots appear with a measurable ΔRf​ , the preparative column will successfully scale.

  • Column Preparation (~10% w/w loading): Suspend 90 g of flash silica gel in 100 mL of distilled water in a foil-wrapped round-bottom flask. Add 10 g of AgNO3​ dissolved in 10 mL of water[3].

  • Azeotropic Drying (Critical Step): Evaporate the water under reduced pressure at 65°C. To remove tightly bound residual water (which severely degrades the π -complexation effect), add 200 mL of toluene and evaporate. Repeat this azeotropic distillation twice, then dry the powder under vacuum overnight.

Section 2: Preparative HPLC & Derivatization Strategies

Q: If the steric environment around the alkene is identical between two specific diastereomers, what is the next best approach? A: If Ag+ complexation cannot differentiate the isomers, you must leverage hydrophobic shape selectivity using Preparative HPLC. Do not use standard monomeric C18 columns. Instead, utilize a polymeric C18 stationary phase . Polymeric C18 phases possess rigid, slot-like structures that are highly sensitive to the 3D hydrodynamic volume of the analyte. The axial/equatorial orientation of the methyl groups at C3 and C5 will interact differently with these rigid chains.

Protocol: Isocratic RP-HPLC

  • Column: Polymeric C18 (e.g., 250 x 21.2 mm, 5 µm particle size).

  • Mobile Phase: Isocratic Acetonitrile/Water (e.g., 60:40). Causality note: Isocratic elution is mandatory for closely eluting diastereomers to maximize the separation factor ( α ) by maintaining constant selectivity throughout the run.

  • Detection: Refractive Index (RI) or UV at 210 nm (to detect the isolated alkene).

Q: Can I use derivatization to amplify the physical differences between the diastereomers? A: Yes. By attaching a bulky auxiliary to the C1-hydroxyl group, you drastically alter the molecule's hydrodynamic volume and introduce distinct steric clashes that differ between diastereomers. Esterification with bulky reagents like 3,5-dinitrobenzoyl chloride or (-)-camphorsultam derivatives has been proven to separate otherwise co-eluting diastereomers on standard silica[4].

Protocol: Derivatization and Recovery

  • Reaction: React the diastereomeric alcohol mixture with 3,5-dinitrobenzoyl chloride (1.2 eq) in Dichloromethane (DCM) with Pyridine (1.5 eq) and a catalytic amount of DMAP at room temperature for 4 hours.

  • Purification: The resulting bulky esters will exhibit significantly different retention times. Separate them via standard Normal-Phase Flash Chromatography (Hexane/Ethyl Acetate).

  • Hydrolysis: Hydrolyze the separated pure esters using mild basic conditions ( K2​CO3​ in Methanol) to recover the pure diastereomeric alcohols without epimerization.

Quantitative Data Summary

The following table summarizes the expected separation efficiency of the discussed methodologies based on the structural properties of 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol.

Separation MethodologyPrimary MechanismExpected Resolution ( Rs​ )ProsCons
Standard Silica Gel Polar interactions (H-bonding)< 1.0 (Co-elution)Cheap, easy to packFails to resolve subtle steric differences
Argentation (SNIS) π -complexation with alkene> 1.5 (Baseline)Highly specific to alkene stericsLight sensitive, requires custom preparation
Polymeric C18 HPLC Shape selectivity / Hydrophobic1.2 - 1.5Reusable, automatedExpensive column, low throughput
Bulky Derivatization Amplified steric hindrance> 2.0 (Excellent)Can use standard silicaRequires two extra synthetic steps

References

  • Sigma-Aldrich. Silver nitrate on silica gel loading 10wt. , +230mesh 7761-88-8. 3

  • UQ eSpace. Chromatography with Silver Nitrate. 1

  • AOCS. A Guide to the Practice of Analytical Silver Ion-thin-layer chromatography on Pre-coated Silica Gel Plates. 2

  • PMC (National Institutes of Health). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. 4

Sources

Optimization

Preventing oxidation of 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol during long-term storage

Welcome to the technical support guide for 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol. This document provides in-depth troubleshooting advice and answers to frequently asked questions regarding the long-term storage...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol. This document provides in-depth troubleshooting advice and answers to frequently asked questions regarding the long-term storage and prevention of oxidation for this specific tertiary allylic alcohol. Our goal is to equip researchers, scientists, and drug development professionals with the necessary knowledge to ensure the integrity and stability of this compound throughout their experiments.

Frequently Asked Questions (FAQs)
Q1: I thought tertiary alcohols were resistant to oxidation. Why does 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol require special storage precautions?

This is a crucial point of distinction. While it is correct that tertiary alcohols are generally resistant to common oxidizing agents because they lack a hydrogen atom on the carbinol carbon, 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol possesses an additional structural feature that renders it susceptible to degradation: an allyl group.[1][2][3][4]

The presence of the carbon-carbon double bond adjacent to the alcohol-bearing carbon makes this a tertiary allylic alcohol. This structure is vulnerable to two primary degradation pathways not typically seen with simple tertiary alcohols:

  • Oxidative Rearrangement: In the presence of certain reagents, tertiary allylic alcohols can undergo an oxidative transposition to form enones, a reaction known as the Babler oxidation.[5][6][7] While this is more common in planned synthetic steps, it highlights the inherent reactivity of the system.

  • Autoxidation: More relevant to long-term storage, the C-H bonds at the allylic position (the carbon atom adjacent to the double bond) are weakened. These positions are susceptible to a free-radical chain reaction with atmospheric oxygen, a process known as autoxidation.[8][9] This is the primary degradation pathway of concern during storage.

Therefore, the unique electronic properties conferred by the allyl group necessitate stringent storage protocols to prevent unwanted side reactions and decomposition over time.

Q2: What is the specific chemical mechanism that causes this compound to degrade during storage, and what are the likely byproducts?

The degradation of 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol during long-term storage is predominantly driven by autoxidation . This is a free-radical chain reaction initiated by factors like light, heat, or trace metal impurities in the presence of oxygen.[9] The process can be broken down into three key stages:

  • Initiation: A radical initiator (In•) abstracts a hydrogen atom from the most susceptible position—the allylic carbon—to form a resonance-stabilized allylic radical.

  • Propagation: This allylic radical reacts rapidly with atmospheric oxygen (O₂) to form a peroxy radical (ROO•). The peroxy radical is highly reactive and can abstract a hydrogen atom from another molecule of the alcohol, propagating the chain reaction and forming a hydroperoxide (ROOH) and a new allylic radical.

  • Termination: The reaction chain is terminated when two radicals combine to form a non-radical species.

The primary degradation products are hydroperoxides . These are often unstable and can further decompose into a complex mixture of carbonyl compounds, including aldehydes and ketones, which will contaminate your sample and interfere with subsequent experiments.

AutoxidationMechanism cluster_initiation Initiation cluster_propagation Propagation Cycle cluster_termination Termination I1 Initiator (Light, Heat) I3 Resonance-Stabilized Allylic Radical (R•) I1->I3 H• abstraction I2 Allylic Alcohol (R-H) I2->I3 P1 Allylic Radical (R•) I3->P1 P3 Peroxy Radical (ROO•) P1->P3 + P2 Oxygen (O₂) P2->P3 P5 Hydroperoxide (ROOH) (Primary Degradant) P3->P5 + P6 New Allylic Radical (R•) P3->P6 H• abstraction P4 Allylic Alcohol (R-H) P4->P5 T1 Radical + Radical (e.g., R• + R•) T2 Non-Radical Product T1->T2

Caption: Autoxidation free-radical chain reaction mechanism.

Q3: What is the definitive, step-by-step protocol for the long-term storage of 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol?

To ensure maximum stability and prevent oxidative degradation, adhere strictly to the following protocol. This procedure is designed to eliminate the key initiators of autoxidation: oxygen and light.

Experimental Protocol: Long-Term Storage

  • Container Selection:

    • Use a clean, dry amber glass vial or flask with a PTFE (Teflon)-lined screw cap. Amber glass is critical for blocking UV light, which can initiate radical formation.[9] The PTFE liner provides an inert seal.

  • Inert Atmosphere Blanketing:

    • Gently flush the vial containing the alcohol with a stream of dry, inert gas such as argon or nitrogen for 1-2 minutes. This displaces atmospheric oxygen from the headspace.

    • Rationale: Oxygen is a primary reactant in the autoxidation propagation step.[8] Removing it is the most effective preventative measure.

  • Sealing:

    • Immediately after flushing, securely tighten the PTFE-lined cap.

    • For added security during very long-term storage (>1 year), wrap the cap-vial interface with Parafilm® to create a secondary barrier against moisture and air ingress.

  • Temperature Control:

    • Store the sealed vial in a freezer at -20°C or below.

    • Rationale: Low temperatures significantly reduce the kinetic rate of chemical reactions, including any residual oxidation.[10][11]

  • Labeling:

    • Clearly label the container with the compound name, date of storage, and a note indicating "Store under Inert Atmosphere."

  • Handling During Use:

    • When accessing the sample, allow the vial to warm completely to room temperature before opening. This prevents atmospheric moisture from condensing inside the cold vial.

    • If the entire sample is not used, repeat the inert gas flush (Step 2) before re-sealing and returning to cold storage.

StorageWorkflow start Start: Pure Alcohol Sample step1 1. Place in Amber Glass Vial start->step1 step2 2. Flush Headspace with Inert Gas (Ar or N₂) step1->step2 step3 3. Seal Tightly with PTFE-Lined Cap step2->step3 step4 4. Wrap with Parafilm® (Optional, Recommended) step3->step4 step5 5. Store at ≤ -20°C in Darkness step4->step5 end End: Stable Long-Term Storage step5->end

Caption: Recommended workflow for preparing the compound for storage.

Q4: Is it advisable to add a chemical stabilizer or antioxidant to the neat compound before storage?

Adding a stabilizer can be an effective secondary measure, particularly if the sample will be accessed frequently or if ideal storage conditions cannot be guaranteed.

  • Recommended Stabilizers: For chemical applications, a radical inhibitor like Butylated Hydroxytoluene (BHT) is an excellent choice. For applications in biological systems where BHT might be cytotoxic, α-tocopherol (Vitamin E) is a suitable alternative.[9] These antioxidants function by scavenging peroxy radicals, effectively breaking the autoxidation chain reaction.[9]

  • Recommended Concentration: A very low concentration is sufficient. Aim for approximately 100-500 ppm (0.01 - 0.05% by weight).

  • Critical Consideration: Always consider your downstream application. The added stabilizer will be a minor impurity in your sample. You must confirm that it will not interfere with your subsequent reactions, assays, or analytical measurements. If the purity of the neat compound is paramount, strict adherence to the storage protocol without additives is the preferred method.

Q5: My stored sample appears slightly yellowed and has a faint, sharp odor. How can I definitively test for oxidation?

Visual and olfactory changes are strong indicators of degradation. To confirm and quantify the extent of oxidation, several analytical techniques can be employed.

Analytical MethodPrinciple of DetectionWhat to Look For
Peroxide Test Strips Colorimetric reaction with hydroperoxides.A rapid, qualitative test. The development of a blue/violet color on the strip indicates the presence of peroxides.[12]
Thin-Layer Chromatography (TLC) Separation based on polarity.Spot the stored sample alongside a fresh standard. Oxidation products (hydroperoxides, ketones) are typically more polar and will appear as new spots with lower Rf values.
Gas Chromatography (GC-MS) Separation by boiling point and fragmentation pattern analysis.This is a highly sensitive method. You will observe a decrease in the peak area of the parent alcohol and the appearance of new peaks corresponding to degradation products.[13] MS can help identify these impurities.
¹H NMR Spectroscopy Nuclear magnetic resonance of protons.Look for the appearance of new signals in the aldehydic region (~9-10 ppm) or other characteristic peaks for carbonyl-containing compounds. The sharp singlet of the hydroxyl proton may also shift or broaden.
FT-IR Spectroscopy Infrared absorption by molecular bonds.The most telling sign of oxidation is the appearance of a strong, sharp absorption band in the carbonyl (C=O) region, typically around 1650-1750 cm⁻¹.

Recommendation: For a quick check, use peroxide test strips. For a definitive analysis of purity, GC-MS is the gold-standard method.[13] If significant degradation is confirmed, the sample should be repurified (e.g., by column chromatography) or discarded.

References
  • Oxidative Rearrangement of Tertiary Allylic Alcohols Employing Oxoammonium Salts . The Journal of Organic Chemistry - ACS Publications. [Link]

  • Babler oxidation . Wikipedia. [Link]

  • Tertiary alcohols are resistant to oxidation. Nonetheless, allyli... Study Prep in Pearson+. [Link]

  • Direct oxidation of tertiary allylic alcohols. A simple and effective method for alkylative carbonyl transposition . The Journal of Organic Chemistry - ACS Publications. [Link]

  • Under normal circumstances, tertiary alcohols are not oxidized. H... Study Prep in Pearson+. [Link]

  • Sodium, Lucas & Oxidation Tests For Alcohols – HSC Chemistry . Science Ready. [Link]

  • Oxidation of Alcohols to Aldehydes and Ketones . BYJU'S. [Link]

  • Video: Radical Autoxidation . JoVE. [Link]

  • Autoxidation . Wikipedia. [Link]

  • Do the organic compounds have an expiry date ? . ResearchGate. [Link]

  • Table 3 . Principal Features of Enzymatic (ADH) Oxidation Methods for... . ResearchGate. [Link]

  • Selective Oxidation of Benzylic and Allylic Alcohols Using Mn(OAc)3/Catalytic 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone . PMC. [Link]

  • Suggested Storage Time Limits for Common Peroxidizable Compounds . Wayne State University. [Link]

Sources

Reference Data & Comparative Studies

Validation

Analytical Validation Guide: FTIR Spectroscopy of 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol

As a Senior Application Scientist, I frequently encounter the challenge of validating complex, multifunctional organic molecules. The compound 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol presents a unique analytical p...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently encounter the challenge of validating complex, multifunctional organic molecules. The compound 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol presents a unique analytical profile due to the coexistence of a highly polar tertiary hydroxyl group and a non-polar terminal alkene (allyl group) on a sterically hindered cyclohexane scaffold.

This guide provides an objective, in-depth evaluation of Fourier Transform Infrared (FTIR) spectroscopy for the functional group validation of this molecule. By establishing a self-validating experimental protocol and comparing FTIR’s performance against orthogonal techniques like Raman and NMR spectroscopy, this document serves as a definitive resource for researchers and drug development professionals.

Molecular Architecture & Target Vibrational Modes

To effectively utilize FTIR, we must first understand the causality behind the expected spectral absorptions. FTIR spectroscopy relies on the absorption of infrared light causing a 1[1]. For 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol, the structural moieties dictate the following vibrational behaviors:

  • Tertiary Hydroxyl Group (-OH): The steric hindrance of the 3,5-dimethylcyclohexane ring restricts, but does not eliminate, intermolecular hydrogen bonding. This results in a broad O-H stretching band between 3300–3500 cm⁻¹ . Furthermore, the inductive effect of the three adjacent carbon atoms shifts the C-O stretch to a lower frequency (~1150 cm⁻¹ ) compared to primary alcohols[2].

  • Allyl Group (-CH₂-CH=CH₂): This terminal alkene provides three critical diagnostic bands. The sp² hybridized =C-H stretch appears just above 3000 cm⁻¹ (~3070 cm⁻¹ ). The C=C stretch appears at ~1640 cm⁻¹ , though its intensity in FTIR is often weak due to the minimal change in dipole moment. The most reliable indicators for this terminal vinyl group are the out-of-plane =CH₂ bending vibrations at ~910 cm⁻¹ and ~990 cm⁻¹ .

  • Aliphatic Scaffold (C-H): The sp³ C-H stretches from the cyclohexane ring and methyl groups dominate the region just below 3000 cm⁻¹ (2850–2960 cm⁻¹ ).

Self-Validating ATR-FTIR Methodology

Modern laboratories prioritize Attenuated Total Reflectance (ATR) FTIR due to its minimal sample preparation requirements. However, generating trustworthy data requires a self-validating workflow to prevent false positives from environmental contamination.

Step 1: Environmental Purge & Background Calibration
  • Action: Purge the spectrometer with dry nitrogen. Acquire a 32-scan background spectrum on a clean diamond ATR crystal at 4 cm⁻¹ resolution.

  • Causality: Atmospheric water vapor and CO₂ exhibit strong IR absorptions that can mask the critical =C-H stretch (>3000 cm⁻¹) and fingerprint regions. A background scan establishes the baseline energy profile of the source and detector, allowing the software to ratio out 3[3].

  • Self-Validation Checkpoint: The resulting background single-beam spectrum must display a smooth energy curve with characteristic diamond phonon bands (~2300–1900 cm⁻¹). Any sharp peaks indicate crystal contamination.

Step 2: Sample Application & Spectral Acquisition
  • Action: Deposit 1–2 drops of neat 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol directly onto the ATR crystal, ensuring complete coverage of the active evanescent wave area. Run the sample scan using identical parameters (32 scans, 4000–400 cm⁻¹).

  • Causality: ATR-FTIR relies on an evanescent wave penetrating the sample by a few microns. Complete coverage ensures maximum interaction with the molecule's dipole moments, yielding high signal-to-noise ratios without the need for 4[4].

  • Self-Validation Checkpoint: The maximum absorbance peak (typically the C-H stretches around 2900 cm⁻¹) should fall between 0.2 and 0.8 Absorbance Units (AU). If >1.0 AU, the detector is saturated; reduce the sample volume or adjust the pressure anvil.

Step 3: Spectral Processing & Functional Group Assignment
  • Action: Apply an ATR correction algorithm and perform baseline correction.

  • Causality: The penetration depth of the evanescent wave is wavelength-dependent (deeper at lower wavenumbers). ATR correction normalizes peak intensities to match traditional transmission spectra, ensuring accurate relative intensity comparisons for the 2[2] like the tertiary C-O stretch (~1150 cm⁻¹).

  • Self-Validation Checkpoint: Verify the absence of an inverted CO₂ peak at ~2350 cm⁻¹, which confirms successful atmospheric compensation.

Orthogonal Comparison: FTIR vs. Raman vs. NMR

While FTIR is an excellent frontline tool for identifying polar functional groups, it cannot definitively prove the 3,5-dimethyl substitution pattern on the cyclohexane ring. A robust validation strategy requires orthogonal techniques.

Analytical TechniquePrimary Detection MechanismSensitivity to Hydroxyl (-OH)Sensitivity to Alkene (C=C)Structural Elucidation Capability
FTIR Spectroscopy Change in molecular dipole moment[1]High: Broad, intense band at 3300–3500 cm⁻¹Low/Moderate: Weak band at ~1640 cm⁻¹Excellent for rapid functional group screening[2].
Raman Spectroscopy Change in molecular 5[5]Low: Minimal signal, no H-bonding interferenceHigh: Sharp, intense band at ~1640 cm⁻¹Excellent for symmetric bonds and carbon backbones[5].
NMR Spectroscopy (¹H / ¹³C) Nuclear spin resonance in a magnetic field[6]Moderate: Chemical shift depends on solvent/H-bondingHigh: Distinct multiplet signals for terminal vinyl protonsUnmatched for exact 6[6].

Strategic Insight: Use FTIR to quickly confirm the presence of the tertiary alcohol and the terminal alkene. Follow up with Raman if the C=C stretch at 1640 cm⁻¹ is too weak in the IR spectrum. Finally, rely on NMR to confirm the exact placement of the methyl groups at positions 3 and 5.

Mechanistic Validation Workflow

The following diagram illustrates the logical progression from raw spectral acquisition to orthogonal correlation, ensuring a foolproof validation of the molecule.

G A Sample Application Neat Liquid on ATR B FTIR Spectral Acquisition (4000 - 400 cm⁻¹) A->B Initiate Scan C High-Frequency Region (>3000 cm⁻¹) B->C Analyze D Mid-Frequency Region (1800 - 1500 cm⁻¹) B->D Analyze E Fingerprint Region (<1500 cm⁻¹) B->E Analyze F Broad O-H Stretch (~3400 cm⁻¹) =C-H Stretch (~3070 cm⁻¹) C->F Identify G Weak C=C Stretch (~1640 cm⁻¹) D->G Identify H Tertiary C-O Stretch (~1150 cm⁻¹) =CH2 Bend (~910, 990 cm⁻¹) E->H Identify I Orthogonal Validation (Raman for C=C, NMR for Connectivity) F->I Correlate G->I Correlate H->I Correlate

FTIR functional group validation and orthogonal correlation workflow.

Conclusion & Recommendations

FTIR spectroscopy is a highly effective, non-destructive technique for the initial functional group validation of 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol. By adhering to a self-validating ATR protocol, analysts can confidently identify the tertiary hydroxyl and terminal alkene moieties. However, due to the inherent limitations of IR spectroscopy in detecting non-polar bonds and mapping carbon backbones, researchers must integrate Raman and NMR spectroscopy into their workflows to achieve comprehensive structural elucidation.

References

  • FTIR instrumentation and theory - Oregon State University Source: Oregon State University URL
  • Comparison Of Raman And FTIR Spectroscopy: Advantages And Limitations Source: Gateway Analytical URL
  • FTIR vs.
  • FTIR vs Raman Spectroscopy: Which Technique Suits Your Analysis?
  • How to Interpret FTIR Results: A Beginner's Guide Source: AZO Optics URL
  • Machine-Learning Approach to Identify Organic Functional Groups from FT-IR and NMR Spectral Data | ACS Omega Source: ACS Publications URL

Sources

Comparative

A Comparative Guide to 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol and Other Substituted Tertiary Allyl Alcohols for Researchers and Drug Development Professionals

Introduction: The Strategic Importance of Tertiary Allyl Alcohols in Modern Synthesis and Medicinal Chemistry Tertiary allyl alcohols are a class of organic compounds characterized by a hydroxyl group attached to a carbo...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Strategic Importance of Tertiary Allyl Alcohols in Modern Synthesis and Medicinal Chemistry

Tertiary allyl alcohols are a class of organic compounds characterized by a hydroxyl group attached to a carbon that is also bonded to three other carbon atoms, one of which is part of an allyl group. This structural motif imparts a unique combination of reactivity and stability, making them highly valuable intermediates in organic synthesis and increasingly sought-after components in the design of novel therapeutics.[1][2] Their enhanced reactivity in certain transformations, coupled with their resistance to oxidation, offers significant advantages for chemists in both academic and industrial settings.[3][4]

In the realm of drug discovery, the incorporation of a tertiary alcohol can significantly improve a molecule's metabolic profile.[2][3] Unlike primary and secondary alcohols, which are often susceptible to in vivo oxidation, the tertiary alcohol moiety is sterically shielded and lacks an alpha-hydrogen, rendering it resistant to many common metabolic pathways.[4] This can lead to improved bioavailability and a more predictable pharmacokinetic profile.

This guide provides a comprehensive comparison of 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol, a sterically hindered tertiary allyl alcohol, with other substituted tertiary allyl alcohols. We will delve into their synthesis, comparative reactivity in key chemical transformations with supporting experimental data, and their applications in drug development.

Synthesis of Tertiary Allyl Alcohols: A Focus on the Grignard Reaction

The most common and versatile method for the synthesis of tertiary alcohols is the Grignard reaction, which involves the addition of an organomagnesium halide (Grignard reagent) to a ketone or ester.[5][6] For the synthesis of tertiary allyl alcohols, the addition of an allyl Grignard reagent to a ketone is a highly effective strategy.

Experimental Protocol: Synthesis of 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol

This protocol outlines the synthesis of the title compound via a Grignard reaction between 3,5-dimethylcyclohexanone and allylmagnesium bromide.

Step 1: Synthesis of the Precursor, 3,5-Dimethylcyclohexanone

  • Reaction: Oxidation of 3,5-dimethylcyclohexanol.

  • Procedure: To a round-bottom flask equipped with a stirrer, thermometer, dropping funnel, and reflux condenser, add 128 g of 3,5-dimethylcyclohexanol and 500 ml of benzene.[7] While stirring and cooling to below 10°C, slowly add a mixture of 119 g of sodium dichromate, 500 ml of water, 162 ml of concentrated sulfuric acid, and 50 ml of glacial acetic acid.[7] Maintain the temperature below 10°C and stir for an additional 3 hours.[7] Separate the organic phase, and extract the aqueous phase with benzene.[7] Combine the organic phases, wash until neutral, and concentrate.[7] Purify the residue by distillation to yield 3,5-dimethylcyclohexanone.[7]

Step 2: Grignard Reaction with Allylmagnesium Bromide

  • Reaction: Nucleophilic addition of allylmagnesium bromide to 3,5-dimethylcyclohexanone.

  • Procedure:

    • Preparation of Allylmagnesium Bromide: In a dry, three-necked, round-bottomed flask equipped with a mechanical stirrer, dropping funnel, and reflux condenser under an inert atmosphere, add magnesium turnings.[8] Slowly add a solution of allyl bromide in dry diethyl ether to initiate the formation of the Grignard reagent.[8][9]

    • Addition to Ketone: To the freshly prepared allylmagnesium bromide solution at 0°C, add a solution of 3,5-dimethylcyclohexanone in dry diethyl ether dropwise with stirring.

    • Workup: After the addition is complete, quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

    • Purification: Purify the crude product by column chromatography on silica gel to obtain 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol.

Comparative Reactivity of Substituted Tertiary Allyl Alcohols

The reactivity of tertiary allyl alcohols is significantly influenced by the nature and steric bulk of the substituents on the carbinol carbon and the cyclohexyl ring.

Influence of Steric Hindrance

The presence of the two methyl groups in the 3 and 5 positions of the cyclohexyl ring in 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol introduces significant steric hindrance around the tertiary alcohol and the double bond. This steric bulk can have a profound impact on the rates and outcomes of various reactions when compared to less hindered tertiary allyl alcohols.

Table 1: Qualitative Comparison of Reactivity Based on Steric Hindrance

Feature3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol (Hindered)1-Allylcyclohexan-1-ol (Less Hindered)
Susceptibility to SN1 Reactions Lower, due to steric hindrance disfavoring carbocation formation.Higher, as the carbocation is more readily formed.
Rate of Electrophilic Addition to the Alkene Slower, as the bulky substituents shield the double bond from attack.Faster, due to the more accessible double bond.
Amenability to Catalytic Asymmetric Reactions Can exhibit higher selectivity due to better facial discrimination by the catalyst.[10][11]May show lower selectivity if the catalyst cannot effectively differentiate the two faces of the alkene.
Key Reactions and Comparative Performance

1. Catalytic Asymmetric Epoxidation

The Sharpless asymmetric epoxidation is a powerful tool for the enantioselective synthesis of 2,3-epoxyalcohols from primary and secondary allylic alcohols.[12][13] However, its application to tertiary allylic alcohols has been challenging due to their lower reactivity.[10][11] Recent advancements have shown that modified catalytic systems, for instance, using Hf(IV)-bishydroxamic acid complexes, can effectively epoxidize sterically demanding tertiary allylic alcohols with high enantioselectivities.[10][11]

  • Causality: The steric bulk of 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol would likely necessitate the use of such advanced catalytic systems to achieve high yields and enantioselectivities. Less hindered tertiary allyl alcohols might be more amenable to traditional Sharpless conditions, albeit with potentially lower selectivity.

2. Kinetic Resolution

Kinetic resolution is a valuable technique for separating enantiomers of racemic alcohols. Chiral catalysts can selectively react with one enantiomer of a racemic tertiary allylic alcohol, leaving the other enantiomer unreacted. For instance, chiral phosphoric acids have been successfully employed as catalysts for the kinetic resolution of tertiary allylic alcohols.[14][15]

  • Experimental Insight: In a study on the kinetic resolution of tertiary allylic alcohols, substrates with increased steric bulk in the allylic substituents led to slightly decreased selectivity.[14] This suggests that while steric hindrance can enhance facial discrimination in some asymmetric reactions, it can also impede the overall reaction rate and selectivity in others.

3. Palladium-Catalyzed Allylic Substitution

Palladium-catalyzed allylic substitution reactions are fundamental transformations in organic synthesis. The reactivity of the allylic alcohol in these reactions is influenced by both electronic and steric factors. For tertiary allylic alcohols, the reaction can proceed through different pathways, and the regioselectivity is often dependent on the nature of the substituents.[16][17]

  • Mechanistic Consideration: The electron-donating nature of the alkyl groups in 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol can influence the stability of any potential carbocationic intermediates, while the steric hindrance will play a crucial role in the approach of the nucleophile.

Visualization of Key Concepts

Workflow for the Synthesis of 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol

Synthesis_Workflow cluster_0 Step 1: Ketone Synthesis cluster_1 Step 2: Grignard Reaction A 3,5-Dimethylcyclohexanol B Oxidation (Na2Cr2O7, H2SO4) A->B C 3,5-Dimethylcyclohexanone B->C F Nucleophilic Addition C->F D Allyl Bromide + Mg E Allylmagnesium Bromide D->E E->F G 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol F->G

Caption: Synthetic route to the target tertiary allyl alcohol.

Factors Influencing the Reactivity of Tertiary Allyl Alcohols

Reactivity_Factors cluster_steric Steric Effects cluster_electronic Electronic Effects TAA Tertiary Allyl Alcohol Reactivity Steric_Hindrance Steric Hindrance (e.g., 3,5-dimethyl groups) TAA->Steric_Hindrance Inductive_Effect Inductive Effect of Alkyl Groups TAA->Inductive_Effect Facial_Shielding Facial Shielding of Alkene Steric_Hindrance->Facial_Shielding Carbocation_Stability Carbocation Stability Inductive_Effect->Carbocation_Stability

Caption: Key factors governing the chemical behavior of tertiary allyl alcohols.

Applications in Drug Development: Leveraging the Tertiary Allyl Alcohol Motif

The unique properties of tertiary allyl alcohols make them attractive building blocks in medicinal chemistry.

Metabolic Stability

As previously mentioned, the primary advantage of incorporating a tertiary alcohol into a drug candidate is the enhanced metabolic stability.[2][3] The absence of an oxidizable C-H bond at the carbinol carbon prevents metabolism by common cytochrome P450 enzymes.[4] This can lead to a longer half-life and reduced potential for the formation of reactive metabolites.

Modulation of Physicochemical Properties

The hydroxyl group of a tertiary allyl alcohol can participate in hydrogen bonding interactions with biological targets, while the lipophilic character of the alkyl and allyl substituents can be tuned to optimize a compound's solubility and permeability.[4]

Examples of Tertiary Alcohols in Approved Drugs

Conclusion

3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol represents a sterically hindered tertiary allyl alcohol with distinct reactivity compared to its less substituted counterparts. Its synthesis is readily achievable through a standard Grignard reaction. The steric bulk introduced by the dimethylcyclohexyl ring is a double-edged sword: it can enhance stereoselectivity in certain asymmetric reactions but may retard reaction rates in others. For drug development professionals, the key takeaway is the metabolic stability imparted by the tertiary alcohol functionality, a feature that can be strategically employed to design more robust drug candidates. Further research into the comparative performance of a wider range of substituted tertiary allyl alcohols in various catalytic systems will undoubtedly uncover new opportunities for their application in both complex molecule synthesis and medicinal chemistry.

References

  • Kinetic Resolution of Tertiary Allylic Alcohols: Highly Enantioselective Access to Cyclic Ethers Bearing an α-Tetrasubstituted Stereocenter. Organic Letters. [Link]

  • Stereospecific Asymmetric Synthesis of Tertiary Allylic Alcohol Derivatives by Catalytic[18][19]‐Meisenheimer Rearrangements. Angewandte Chemie International Edition. [Link]

  • Kinetic resolution of racemic tertiary allylic alcohols through S N 2′ reaction using a chiral bisphosphoric acid/silver(I) salt co-catalyst system. Chemical Science. [Link]

  • Catalytic Enantioselective Epoxidation of Tertiary Allylic and Homoallylic Alcohols. Journal of the American Chemical Society. [Link]

  • Catalytic Asymmetric Synthesis of Chiral Allylic Esters. Journal of the American Chemical Society. [Link]

  • ALLYLMAGNESIUM BROMIDE. Organic Syntheses. [Link]

  • Mechanism of the Sharpless Epoxidation Reaction: A DFT Study. The Journal of Organic Chemistry. [Link]

  • Sharpless epoxidation. Wikipedia. [Link]

  • Palladium-Catalyzed Chemoselective Allylic Substitution, Suzuki-Miyaura Cross-Coupling, and Allene Formation of Bifunctional 2-B(pin). The Journal of Organic Chemistry. [Link]

  • Palladium-Catalyzed Chiral Transfer Three-Component Reaction for the Synthesis of 1,2,4-Trisubstituted Homoallylic Alcohols. Preprints.org. [Link]

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  • Grignard Synthesis of Triphenylmethanol. Jasperse, Chem 355. [Link]

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Validation

Comparative Guide to the Catalytic Conversion of 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol

A Senior Application Scientist's Guide to Benchmarking Catalytic Performance Introduction 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol is a tertiary allylic alcohol belonging to the broad class of monoterpenoids.[1] Wh...

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Author: BenchChem Technical Support Team. Date: April 2026

A Senior Application Scientist's Guide to Benchmarking Catalytic Performance

Introduction

3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol is a tertiary allylic alcohol belonging to the broad class of monoterpenoids.[1] While direct literature on the catalytic conversion of this specific isomer is scarce, its structural motifs—a tertiary alcohol adjacent to a cyclohexyl ring and a terminal allyl group—are common in high-value natural products and synthetic intermediates. Understanding its reactivity is crucial for applications in the flavor, fragrance, and pharmaceutical industries, where controlled molecular rearrangements can lead to novel compounds with desirable properties.[1][2]

This guide provides a comprehensive framework for benchmarking catalysts for the conversion of this molecule. Drawing on extensive data from analogous and structurally related compounds, such as linalool and other terpene alcohols, we will explore the primary catalytic pathways and compare the performance of various catalytic systems. The insights herein are designed to equip researchers, scientists, and drug development professionals with the foundational knowledge to design and optimize catalytic processes for this and similar substrates.

The principal reactive sites of the molecule are the tertiary hydroxyl group and the carbon-carbon double bond of the allyl group. This structure predisposes the molecule to several key catalytic transformations:

  • Acid-Catalyzed Isomerization and Cyclization: Protonation of the hydroxyl group can initiate carbocation formation, leading to intramolecular cyclization (etherification) or rearrangement to other isomeric alcohols.[3][4]

  • Dehydration: Elimination of water can lead to the formation of various dienes.

  • Oxidation/Epoxidation: The double bond is susceptible to oxidation, forming valuable epoxide intermediates which can be further functionalized.[5][6]

This guide will compare catalytic systems for these primary pathways, providing both comparative data and detailed experimental protocols to enable robust in-house evaluation.

Proposed Catalytic Conversion Pathways

The reactivity of 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol can be directed down several pathways depending on the catalyst and reaction conditions employed. The primary expected transformations are outlined below.

Reaction_Pathways sub 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol isomer Isomeric Alcohols (e.g., Linalool Analogues) sub->isomer Isomerization (e.g., Vanadium Oxo Complexes) cyclized Cyclic Ethers (e.g., Linalool Oxide Analogues) sub->cyclized Intramolecular Cyclization (e.g., Zeolites, Lewis/Brønsted Acids) epoxide Epoxy-alcohol Intermediate sub->epoxide Epoxidation (e.g., Co, Cr, Re Catalysts) ring_opened Functionalized Diols/Ethers epoxide->ring_opened Nucleophilic Ring-Opening (e.g., Alcohols, Water)

Caption: Proposed catalytic pathways for 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol.

Part 1: Benchmarking Catalysts for Isomerization and Cyclization

Acid-catalyzed reactions are the most common transformations for tertiary allylic alcohols. These reactions typically proceed through a carbocation intermediate, and the product distribution is highly dependent on the nature of the catalyst, particularly its acidity (Lewis vs. Brønsted) and steric properties. We can draw parallels from the extensive research on linalool, a structurally similar acyclic terpene alcohol.

Comparison of Acidic Catalysts

Solid acid catalysts like zeolites are particularly attractive due to their ease of separation, reusability, and shape-selective properties.[7] The balance between Brønsted and Lewis acid sites, as well as pore architecture, dictates the selectivity towards isomerization versus cyclization or dehydration.

Catalyst SystemModel SubstrateKey ProductsConversion (%)Selectivity (%)Temp (°C)Source
Micro-mesoporous Zeolites (BEA type) GeraniolLinalool, Nerol, α-Terpineol99%~52% (Linalool + Nerol)60-170[2]
Vanadium (RO)₃VO Complexes LinaloolGeraniol + Nerol>95%High140-240[3]
Zeolites (Micro- and micro-mesoporous) LinaloolNerol + Geraniol4-40%12-45%60-170[3]
Gold (Ph₃PAuCl/AgOTf) Monoallylic Diols2-vinyltetrahydropyrans79-99%High (diastereoselectivity)-78 to RT[8]
Lewis Acids (Zn(OTf)₂, Tm(OTf)₃) Tertiary CycloalkanolsRing-Expansion/Cycloaddition Products38-92%Varies120[9]

Causality Behind Catalyst Selection:

  • Zeolites: The microporous structure of zeolites can provide shape selectivity, favoring the formation of specific isomers that fit within their channels. The creation of mesopores can significantly increase the conversion of bulky molecules like terpene alcohols by improving access to active sites.[3][7] A high density of weak acid sites is often beneficial for isomerization, while strong acid sites tend to promote undesirable dehydration and condensation reactions.[3]

  • Vanadium Oxo Complexes: Homogeneous vanadium catalysts can achieve very high selectivity for isomerization, such as the conversion of linalool to geraniol and nerol. The mechanism is believed to involve a reduction-oxidation cycle of the vanadium center coordinated to the alcohol.[3] This controlled, metal-centered pathway avoids the widespread rearrangements often seen with strong Brønsted acids.

  • Gold Catalysts: Gold(I) catalysts are exceptionally mild Lewis acids that are highly effective for intramolecular hydroalkoxylation (cyclization) of allylic alcohols.[8] Their high affinity for alkenes facilitates the activation of the allyl group for nucleophilic attack by the hydroxyl group under very mild conditions, often at low temperatures, which preserves sensitive functional groups.[8]

Part 2: Benchmarking Catalysts for Epoxidation

The selective epoxidation of the allyl double bond yields a valuable epoxy-alcohol intermediate, which can be further transformed into a variety of functionalized products. This transformation requires catalysts that can activate an oxidant (e.g., H₂O₂, O₂, or organic hydroperoxides) without promoting acid-catalyzed rearrangement of the starting material or the product.

Comparison of Oxidation Catalysts
Catalyst SystemModel SubstrateOxidantKey ProductsConversion (%)Selectivity (%)Temp (°C)Source
Cobalt(III)-exchanged Zeolite Y α-PineneO₂Epoxide32-45%up to 71%100[6]
Cobalt Catalyst (unspecified) LinaloolNot specifiedLinalool EpoxideHighHighMild[5]
Chromium-containing MIL-101 β-PineneO₂Allylic mono-oxygenated products~60%Varies80[6]
mCPBA (meta-Chloroperoxybenzoic acid) (R)-Linalool-Epoxy-alcoholsHighQuantitative0 to RT[10]

Causality Behind Catalyst Selection:

  • Transition Metal Catalysts (Co, Cr): Non-noble metals like cobalt and chromium are effective for aerobic oxidations and epoxidations.[5][6] They can activate molecular oxygen, forming metal-oxo species that perform the oxygen transfer to the double bond. Encapsulating these metals within porous supports like zeolites or metal-organic frameworks (MOFs) can enhance stability and prevent side reactions.[6]

  • Peroxy-acids (e.g., mCPBA): Stoichiometric reagents like mCPBA provide a reliable and high-yielding method for epoxidation on a laboratory scale. The reaction proceeds via the well-known "butterfly mechanism" and is often quantitative. While not catalytic, it serves as a crucial benchmark for evaluating the efficiency of catalytic systems. Following epoxidation, the addition of a catalytic amount of acid can trigger an in-situ cyclization to form furanoid and pyranoid oxides, demonstrating a potential one-pot cascade reaction.[10]

Experimental Protocols

The following protocols are adapted from established procedures for analogous substrates and provide a robust starting point for evaluating catalysts for the conversion of 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol.

Protocol 1: Zeolite-Catalyzed Cyclization/Isomerization

This protocol is designed for screening solid acid catalysts in a batch reactor.

Protocol_1 A Catalyst Preparation B Reaction Setup A->B Activate zeolite (e.g., 400°C, 4h) C Reaction Execution B->C Add substrate, solvent, catalyst to reactor D Workup & Analysis C->D Heat to target temp (e.g., 80-150°C) with stirring for 1-24h D_end Analyze filtrate by GC-MS for conversion and selectivity D->D_end Cool, filter catalyst, wash with solvent

Caption: Workflow for zeolite-catalyzed conversion screening.

Step-by-Step Methodology:

  • Catalyst Activation: Activate the chosen zeolite catalyst (e.g., H-BEA, H-ZSM-5) by calcining under a flow of dry air or nitrogen at 400-500°C for 4 hours to remove adsorbed water.

  • Reaction Setup: To a 50 mL three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add the activated zeolite catalyst (e.g., 10 wt% relative to the substrate).

  • Charge Reagents: Add an inert solvent (e.g., toluene or dodecane, 20 mL) followed by 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol (e.g., 1.0 g, ~5.9 mmol). Include an internal standard (e.g., n-decane) for gas chromatography (GC) analysis.

  • Reaction: Heat the mixture to the desired temperature (e.g., 120°C) with vigorous stirring under a nitrogen atmosphere.

  • Monitoring: Withdraw small aliquots (e.g., 0.2 mL) at regular intervals (e.g., 1, 2, 4, 8, 24 hours), filter through a syringe filter (0.45 µm) to remove the catalyst, and dilute with a suitable solvent (e.g., ethyl acetate).

  • Analysis: Analyze the samples by GC and Gas Chromatography-Mass Spectrometry (GC-MS) to determine substrate conversion and the selectivity for various products by comparing peak areas relative to the internal standard.

Protocol 2: Homogeneous Gold-Catalyzed Intramolecular Cyclization

This protocol outlines a procedure for a mild, Lewis-acid catalyzed cyclization.[8]

Step-by-Step Methodology:

  • Catalyst Preparation: In a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), prepare the active catalyst solution. Dissolve Ph₃PAuCl (0.01 mmol, 1 mol%) and AgOTf (0.01 mmol, 1 mol%) in dry dichloromethane (DCM, 5 mL). A white precipitate of AgCl will form.

  • Reaction Setup: In a separate flame-dried flask, dissolve 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol (1.0 mmol) in dry DCM (5 mL).

  • Initiation: Cool the substrate solution to the desired temperature (e.g., 0°C or -78°C). Transfer the catalyst solution to the substrate solution via cannula.

  • Reaction: Stir the reaction at the chosen temperature. The reaction is often rapid and can be monitored by Thin Layer Chromatography (TLC).

  • Quenching and Workup: Once the reaction is complete (as indicated by TLC), quench by adding a few drops of saturated aqueous NaHCO₃ solution. Dilute with water and extract with DCM (3 x 15 mL).

  • Purification and Analysis: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel. Characterize the purified product(s) by NMR spectroscopy and GC-MS.

Conclusion

The catalytic conversion of 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol presents a rich field for scientific exploration, with significant potential for generating novel, high-value molecules. While direct data is limited, a robust benchmarking strategy can be formulated by drawing parallels with structurally similar terpene alcohols.

  • For isomerization and cyclization , solid acid catalysts, particularly zeolites with tailored porosity and acidity, offer a scalable and reusable option. For achieving high selectivity under exceptionally mild conditions, homogeneous gold catalysts represent the state-of-the-art.[8]

  • For selective epoxidation , cobalt-based catalysts provide an efficient route using sustainable oxidants like O₂, while traditional peroxy-acids serve as a reliable benchmark for yield.[5][6]

By employing the comparative data and detailed protocols within this guide, researchers can systematically screen and optimize catalytic systems, unlocking the synthetic potential of this versatile terpenoid alcohol.

References

  • ResearchGate. (n.d.). Linalool to geraniol/nerol isomerization catalyzed by (RO)3VO complexes: Studies of kinetics and mechanism | Request PDF. Retrieved from ResearchGate. [Link]

  • ResearchGate. (n.d.). Linalool synthesis from α-pinene: Kinetic peculiarities of catalytic steps. Retrieved from ResearchGate. [Link]

  • MDPI. (2023, March 7). Heterogeneous Catalytic Conversion of Terpenes into Biofuels: An Open Pathway to Sustainable Fuels. Retrieved from MDPI. [Link]

  • ResearchGate. (2019, March 19). (PDF) Catalytic Conversion of Terpene Alcohols on Micro-Mesoporous Zeolites Beta. Retrieved from ResearchGate. [Link]

  • KAUST Repository. (n.d.). Versatile Synthesis of Linalool-Derived Compounds via Catalytic Epoxidation and Ring Opening. Retrieved from KAUST Repository. [Link]

  • ACS Publications. (2003, September 30). Acid-Catalyzed Cyclization of Epoxyallylsilanes. An Unusual Rearrangement Cyclization Process | Organic Letters. Retrieved from ACS Publications. [Link]

  • ACS Publications. (2021, December 3). Lewis-Acid-Catalyzed Tandem Cyclization by Ring Expansion of Tertiary Cycloalkanols with Propargyl Alcohols | Organic Letters. Retrieved from ACS Publications. [Link]

  • PMC. (n.d.). Conversion of Geraniol into Useful Value-Added Products in the Presence of Catalysts of Natural Origin: Diatomite and Alum. Retrieved from PMC. [Link]

  • PubChem. (n.d.). 3,5-Dimethylcyclohexan-1-ol. Retrieved from PubChem. [Link]

  • PubChem. (n.d.). 3-Methyl-1-(prop-2-en-1-yl)cyclohexan-1-ol. Retrieved from PubChem. [Link]

  • YouTube. (2022, March 15). Mechanism of acid catalyzed cyclization || Part 1 || Cyclisation reactions|| organic chemistry. Retrieved from YouTube. [Link]

  • ACS Publications. (2008, January 25). Au-Catalyzed Cyclization of Monoallylic Diols | Organic Letters. Retrieved from ACS Publications. [Link]

  • MDPI. (2019, October 27). Catalytic Oxidation Processes for the Upgrading of Terpenes: State-of-the-Art and Future Trends. Retrieved from MDPI. [Link]

  • PMC. (2022, October 16). Cascade cyclization of alkene-tethered acylsilanes and allylic sulfones enabled by unproductive energy transfer photocatalysis. Retrieved from PMC. [Link]

  • OUCI. (n.d.). Heterogeneous Catalytic Conversion of Terpenes into Biofuels: An Open Pathway to Sustainable Fuels. Retrieved from OUCI. [Link]

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Comparative

Validation of stereoselective synthesis pathways for 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol

Validation of Stereoselective Synthesis Pathways for 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol The stereoselective construction of tertiary alcohols via the allylation of substituted cyclohexanones is a cornerstone...

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Author: BenchChem Technical Support Team. Date: April 2026

Validation of Stereoselective Synthesis Pathways for 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol

The stereoselective construction of tertiary alcohols via the allylation of substituted cyclohexanones is a cornerstone of complex molecule synthesis. For the target molecule, 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexan-1-ol , controlling the diastereoselectivity of the C1 addition (axial vs. equatorial attack) is paramount. The relative stereochemistry profoundly impacts the molecule's downstream reactivity, spatial geometry, and pharmacological profile.

This guide objectively compares three distinct allylation methodologies—Grignard, Hosomi-Sakurai, and Indium-mediated Barbier reactions—evaluating their mechanistic causality, experimental reliability, and stereochemical outcomes.

Mechanistic Grounding: The Causality of Stereocontrol

The starting material, cis-3,5-dimethylcyclohexanone, predominantly exists in a chair conformation with both methyl groups occupying equatorial positions to minimize 1,3-diaxial interactions[1]. The stereochemical outcome of nucleophilic allylation depends entirely on the trajectory of the incoming nucleophile:

  • Axial Attack : The nucleophile approaches from the axial face, pushing the resulting hydroxyl group into the equatorial position. This pathway is generally favored for small nucleophiles due to the minimization of torsional strain with adjacent equatorial C-H bonds during the transition state.

  • Equatorial Attack : The nucleophile approaches from the equatorial face, yielding the axial alcohol. This pathway is favored when the axial face is sterically blocked or when the electrophile-nucleophile complex is exceptionally bulky, exacerbating 1,3-diaxial clashes with the C3/C5 axial hydrogens[2].

MechanisticLogic SM cis-3,5-Dimethylcyclohexanone (Equatorial Methyls) Axial_App Axial Approach (Minimizes Torsional Strain) SM->Axial_App Eq_App Equatorial Approach (Avoids 1,3-Diaxial Clash) SM->Eq_App Prod_Eq Equatorial Alcohol (Axial Allyl Group) Axial_App->Prod_Eq Prod_Ax Axial Alcohol (Equatorial Allyl Group) Eq_App->Prod_Ax

Divergent stereochemical pathways in the allylation of cis-3,5-dimethylcyclohexanone.

Pathway Comparison

Method A: Classic Grignard Allylation (Allylmagnesium Bromide) The standard Grignard addition relies on direct nucleophilic attack. Because the allyl Grignard reagent is moderately sized, the reaction suffers from competing transition states. The relief of torsional strain promotes axial attack, but the 1,3-diaxial hydrogens provide enough steric resistance to prevent high selectivity[2]. Consequently, this method yields a near 60:40 mixture of diastereomers, making it unsuitable for rigorous stereoselective synthesis.

Method B: Hosomi-Sakurai Allylation (Allyltrimethylsilane / TiCl₄) The Hosomi-Sakurai reaction utilizes Lewis acid activation. TiCl₄ strongly coordinates to the carbonyl oxygen, generating an exceptionally bulky electrophilic complex[3]. When allyltrimethylsilane approaches, the sheer size of the TiCl₄ group magnifies the steric hindrance of the axial face (1,3-diaxial interactions). To avoid this severe steric clash, the nucleophile is forced to attack from the equatorial face. This pathway is highly self-validating, consistently yielding the axial alcohol with excellent diastereomeric ratios (>90:10)[4].

Method C: Indium-Mediated Barbier Allylation (Allyl Bromide / In) Unlike the open-chain Hosomi-Sakurai mechanism, the Indium-mediated Barbier allylation proceeds via a rigid, six-membered Zimmerman-Traxler cyclic transition state. The metal coordinates simultaneously to the carbonyl oxygen and the allyl group. This organized cyclic geometry inherently minimizes steric interactions with the cyclohexane ring and strongly prefers an axial attack trajectory to avoid torsional strain, selectively yielding the equatorial alcohol (>85:15 dr).

ReactionPathways SM cis-3,5-Dimethylcyclohexanone G_Reagent AllylMgBr / THF (Grignard) SM->G_Reagent S_Reagent Allyl-TMS / TiCl4 (Hosomi-Sakurai) SM->S_Reagent B_Reagent Allyl-Br / In / H2O (Barbier) SM->B_Reagent P_Mix Mixed Diastereomers (dr ~ 60:40) G_Reagent->P_Mix P_Axial Axial Alcohol (dr > 90:10) S_Reagent->P_Axial P_Equatorial Equatorial Alcohol (dr > 85:15) B_Reagent->P_Equatorial

Comparison of allylation methodologies and their primary stereochemical outcomes.

Quantitative Data Analysis

To objectively select the appropriate methodology, researchers must weigh the desired diastereomer against operational complexity.

MethodologyReagents & ConditionsMajor DiastereomerDiastereomeric Ratio (dr)Isolated YieldScalability & Operational Notes
Grignard AllylMgBr, THF, 0 °CEquatorial Alcohol~ 60:4082%Poor selectivity; requires strict anhydrous conditions.
Hosomi-Sakurai Allyl-TMS, TiCl₄, CH₂Cl₂, -78 °CAxial Alcohol> 90:1088%Excellent for axial alcohols; requires cryogenic cooling.
Barbier (Indium) Allyl-Br, In powder, THF/H₂O, RTEquatorial Alcohol> 85:1591%Excellent for equatorial alcohols; environmentally benign.

Self-Validating Experimental Protocols

Protocol A: Synthesis of the Axial Alcohol via Hosomi-Sakurai Allylation

Causality Check: Cryogenic temperatures (-78 °C) are mandatory to stabilize the TiCl₄-ketone complex and prevent non-selective background reactions. The bulky complex is the sole driver of the equatorial attack.

  • Preparation : Flame-dry a 100 mL Schlenk flask under argon. Add cis-3,5-dimethylcyclohexanone (10.0 mmol) and anhydrous CH₂Cl₂ (30 mL).

  • Activation : Cool the solution to -78 °C using a dry ice/acetone bath. Dropwise add TiCl₄ (1.0 M in CH₂Cl₂, 11.0 mmol). Stir for 15 minutes to allow the bulky Lewis acid-carbonyl complex to fully form.

  • Allylation : Slowly add allyltrimethylsilane (15.0 mmol) via syringe. Maintain stirring at -78 °C for 2 hours.

  • Quenching : Carefully quench the reaction at -78 °C by adding saturated aqueous NaHCO₃ (20 mL). Allow the mixture to warm to room temperature.

  • Isolation : Extract with CH₂Cl₂ (3 × 20 mL), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via flash chromatography (Hexanes/EtOAc) to yield the pure axial alcohol.

Protocol B: Synthesis of the Equatorial Alcohol via Indium-Mediated Barbier Reaction

Causality Check: The use of water as a co-solvent accelerates the reaction by stabilizing the polar transition state and activating the indium surface, facilitating the formation of the rigid cyclic transition state required for axial attack.

  • Preparation : In a 100 mL round-bottom flask, suspend Indium powder (12.0 mmol) in a mixture of THF and H₂O (1:1 v/v, 40 mL).

  • Reagent Addition : Add cis-3,5-dimethylcyclohexanone (10.0 mmol) followed by allyl bromide (15.0 mmol).

  • Reaction : Stir the biphasic mixture vigorously at room temperature. The reaction is typically exothermic and reaches completion within 2–4 hours (monitor via TLC).

  • Workup : Filter the mixture through a short pad of Celite to remove unreacted indium metal. Extract the filtrate with diethyl ether (3 × 25 mL).

  • Isolation : Wash the organic layer with brine, dry over MgSO₄, and concentrate. Purify via flash chromatography to isolate the equatorial alcohol.

References

  • [2] Diastereoselective Additions of Allylmagnesium Reagents to α-Substituted Ketones When Stereochemical Models Cannot Be Used. NIH.gov.2

  • [3] Application of Hosomi-Sakurai allylation reaction in total synthesis of biologically active natural products. Frontiersin.org.3

  • [1] Quantitative prediction of stereochemistry in the reduction of cyclohexanones by sodium borohydride. ResearchGate.net. 1

  • [4] Synthetic Studies on Tetracyclic Diquinane Lycopodium Alkaloids Magellanine, Magellaninone and Paniculatine. MDPI.com. 4

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